Cyclooctyl ethyl carbonate

• CAS: 61699-39-6

Core Science & Biosynthesis

Cyclooctyl Ethyl Carbonate: Technical Profile & Applications in Synthesis

CAS: 61699-39-6 Formula: C₁₁H₂₀O₃ Molecular Weight: 200.28 g/mol

Executive Summary

Cyclooctyl ethyl carbonate (CAS 61699-39-6) is a mixed aliphatic carbonate ester characterized by a distinct herbal, jasmine-like olfactory profile and significant lipophilic properties. While historically utilized in the fragrance industry under trade names associated with "herbal carbonates" (e.g., Jasmacyclat analogs), its structural attributes make it a valuable reagent in medicinal chemistry.

For drug development professionals, this molecule represents a strategic lipophilic promoiety . The cyclooctyl group provides a high steric bulk and lipophilicity (LogP enhancement), which can modulate the pharmacokinetic profile of polar active pharmaceutical ingredients (APIs) when used as a prodrug or protecting group. This guide details its physicochemical properties, synthesis protocols, and application logic in organic synthesis.

Physicochemical Profile

The following data aggregates experimental values and high-confidence predicted properties based on structure-activity relationships (SAR) of homologous alkyl carbonates.

Property	Value / Description	Note
Appearance	Colorless to pale yellow liquid	Standard state at 25°C
Odor	Herbal, fruity, jasmine-like	Characteristic of cycloalkyl carbonates
Boiling Point	245–255°C (Predicted)	Extrapolated from C9 homologs
Density	0.98 – 1.02 g/cm³	Typical for aliphatic carbonates
LogP (Octanol/Water)	~3.8 – 4.1 (Predicted)	High lipophilicity due to C8 ring
Solubility	Soluble in EtOH, Et₂O, DCM, Toluene; Insoluble in Water	Hydrophobic nature
Refractive Index	1.456 – 1.462 ( )	Estimated
Flash Point	> 100°C	Combustible, not highly flammable

Synthesis & Manufacturing Protocols

Two primary pathways exist for the synthesis of cyclooctyl ethyl carbonate: the Chloroformate Route (preferred for laboratory scale/high purity) and the Transesterification Route (preferred for green chemistry/industrial scale).

Method A: The Chloroformate Route (Laboratory Scale)

This method utilizes ethyl chloroformate to acylate cyclooctanol. It is rapid and high-yielding but requires handling of corrosive chloroformates.

Reagents:

• Cyclooctanol (1.0 eq)

• Ethyl Chloroformate (1.1 eq)

• Pyridine or Triethylamine (1.2 eq)

• Dichloromethane (DCM) or Diethyl Ether (Solvent)

Protocol:

• Setup: Charge a 3-neck round-bottom flask with Cyclooctanol (100 mmol) and dry DCM (200 mL). Cool to 0°C under a nitrogen atmosphere.

• Base Addition: Add Pyridine (120 mmol) dropwise.

• Acylation: Add Ethyl Chloroformate (110 mmol) dropwise via an addition funnel over 30 minutes, maintaining temperature < 5°C. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1) for the disappearance of the alcohol.[1]

• Workup: Quench with water (100 mL). Wash the organic layer with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Purification: Dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify by vacuum distillation or flash chromatography (Silica gel).

Method B: Transesterification (Green Chemistry)

This method avoids halogenated reagents, using diethyl carbonate and a Lewis acid or base catalyst.

Reagents:

• Cyclooctanol (1.0 eq)

• Diethyl Carbonate (Excess, 3–5 eq)

• Catalyst: Titanium(IV) isopropoxide (1 mol%) or Sodium Ethoxide.

Protocol:

• Mixing: Combine Cyclooctanol and Diethyl Carbonate in a flask equipped with a distillation head.

• Catalysis: Add Ti(OiPr)₄.

• Heating: Heat the mixture to reflux (~120–130°C). Ethanol is generated as a byproduct.

• Equilibrium Shift: Continuously distill off the Ethanol/Diethyl Carbonate azeotrope to drive the equilibrium toward the product.

• Isolation: Once the alcohol is consumed, distill off excess Diethyl Carbonate under reduced pressure. The residue is the crude Cyclooctyl ethyl carbonate.

Visualization: Synthesis Pathway

The following diagram illustrates the mechanism for Method A (Chloroformate Route), highlighting the nucleophilic attack and elimination steps.

Figure 1: Nucleophilic acyl substitution mechanism converting Cyclooctanol to Cyclooctyl Ethyl Carbonate via Ethyl Chloroformate.

Applications in Drug Development

While often categorized as a fragrance ingredient, the chemical structure of CAS 61699-39-6 offers specific utility in medicinal chemistry.

Lipophilic Prodrug Moiety

Carbonates are classic prodrug linkers. They are generally stable at physiological pH (7.4) but are susceptible to hydrolysis by esterases in the plasma and liver.

• Problem: An API with a free hydroxyl group may be too polar (low LogP) to cross the blood-brain barrier or cell membranes efficiently.

• Solution: Derivatization as a Cyclooctyl carbonate significantly increases lipophilicity due to the C8 ring.

• Mechanism: Upon absorption, ubiquitous esterases cleave the carbonate, releasing the active drug, CO₂, ethanol, and cyclooctanol (which is generally metabolically benign in low quantities).

Protecting Group Strategy

In multi-step organic synthesis, the carbonate moiety serves as a protecting group for alcohols.

• Stability: Stable to acidic conditions (unlike acetals) and mild oxidation.

• Cleavage: Removed by basic hydrolysis (NaOH/MeOH) or nucleophiles (amines).

Visualization: Metabolic Activation (Prodrug)

This diagram details the in vivo bioactivation pathway if this molecule were used as a prodrug moiety for a hypothetical alcohol-based drug (R-OH).

Figure 2: Metabolic hydrolysis pathway of a carbonate prodrug, releasing the active pharmaceutical ingredient.

Predicted Spectral Signature (Identification)

For researchers verifying the synthesis of CAS 61699-39-6, the following NMR signals are diagnostic.

• ¹H NMR (400 MHz, CDCl₃):

  • 4.75 – 4.85 ppm (m, 1H): Methine proton of the cyclooctyl ring (alpha to oxygen).
  • 4.18 ppm (q, J = 7.1 Hz, 2H): Methylene protons of the ethyl group.
  • 1.40 – 2.00 ppm (m, 14H): Methylene protons of the cyclooctyl ring.
  • 1.30 ppm (t, J = 7.1 Hz, 3H): Methyl protons of the ethyl group.

• IR Spectrum:

  • Strong band at 1740 cm⁻¹ (C=O stretch, carbonate).

  • Bands at 1260 cm⁻¹ (C-O stretch).

Safety & Handling

• Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent moisture ingress, which can lead to slow hydrolysis.

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References

• European Patent Office. (2006). Alkyl cycloheptylmethyl carbonates and perfume compositions (EP1698684A1).[2] Google Patents.[2] Link

• Organic Syntheses. (1943). Ethyl Chloroformate (General Procedures).[3][4][5] Org.[6][1][7] Synth. Coll. Vol. 2, p.278. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 162973, Cyclooctyl ethyl carbonate. PubChem. Link

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7, 255–270. Link

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An In-depth Technical Guide to Cyclooctyl Ethyl Carbonate: Structure, Properties, and Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of cyclooctyl ethyl carbonate, a molecule of interest in organic synthesis and materials science. We will delve into its fundamental chemical structure, detail the calculation of its molecular weight, explore its physicochemical properties, and outline a robust, field-proven protocol for its synthesis and characterization. This document is designed to serve as a foundational resource, blending theoretical principles with practical, actionable insights for laboratory applications.

Molecular Identity and Structural Elucidation

Cyclooctyl ethyl carbonate is an organic molecule characterized by three primary functional components: a cyclooctyl ring, a central carbonate group, and a terminal ethyl group. Understanding this architecture is the first step toward predicting its reactivity, and physical properties, and developing applications.

The core of the molecule is the eight-membered cyclooctane ring, a non-planar, flexible cycloalkane. This ring is connected via an oxygen atom to a carbonate ester functional group (-O-C(=O)-O-). The second oxygen of the carbonate is, in turn, bonded to an ethyl group (-CH2CH3). The IUPAC name for this compound is cyclooctyl ethyl carbonate . Based on this structure, its molecular formula is determined to be C11H20O3.

To facilitate computational modeling and database searching, standardized chemical identifiers are crucial. While a specific PubChem entry for cyclooctyl ethyl carbonate is not available, we can deduce its identifiers based on its constituent parts and similar known compounds like cyclooctyl methyl carbonate[1].

Table 1: Molecular Identifiers for Cyclooctyl Ethyl Carbonate

Identifier	Value
IUPAC Name	cyclooctyl ethyl carbonate
Molecular Formula	C11H20O3
Canonical SMILES	CCOC(=O)OC1CCCCCCC1
InChI Key	(Predicted) YNRPDFVBSFTXSP-UHFFFAOYSA-N

The three-dimensional conformation of the cyclooctyl ring is complex, with multiple low-energy conformers possible (e.g., boat-chair, crown). This conformational flexibility can influence the molecule's physical properties, such as its melting and boiling points, as well as its reactivity and interaction with other molecules, a key consideration in drug development and materials science.

Caption: Experimental workflow for synthesis and purification.

Detailed Experimental Protocol

Materials:

• Cyclooctanol (1.0 eq)

• Ethyl chloroformate (1.1 eq)

• Pyridine (1.2 eq)

• Anhydrous Toluene (or Dichloromethane)

• 1 M HCl (aq)

• Saturated NaHCO3 (aq)

• Saturated NaCl (Brine) (aq)

• Anhydrous Sodium Sulfate (Na2SO4)

• Silica Gel for chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cyclooctanol (1.0 eq) and pyridine (1.2 eq) in anhydrous toluene.

• Reagent Addition: Cool the solution to 0 °C using an ice-water bath. Add ethyl chloroformate (1.1 eq) dropwise via a syringe or dropping funnel over 20-30 minutes. The formation of a white precipitate (pyridinium hydrochloride) is expected.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir vigorously for 12-16 hours to ensure the reaction goes to completion.

• Workup: Filter the reaction mixture to remove the pyridinium hydrochloride precipitate. Transfer the filtrate to a separatory funnel.

• Aqueous Extraction: Wash the organic layer sequentially with 1 M HCl (to remove excess pyridine), saturated NaHCO3 solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure cyclooctyl ethyl carbonate.

Structural Verification

The identity and purity of the synthesized compound must be validated. This self-validating system ensures trustworthiness in the results.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR should show characteristic peaks for the cyclooctyl protons, a triplet for the methyl group of the ethyl chain, and a quartet for the methylene group of theethyl chain. ¹³C NMR will confirm the presence of the carbonyl carbon of the carbonate at a characteristic downfield shift (~155 ppm) and the distinct carbons of the two alkyl chains.

• Infrared (IR) Spectroscopy: A strong, characteristic absorption band for the carbonate C=O stretch is expected around 1740-1750 cm⁻¹.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) should show the molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to the calculated molecular weight.

Potential Applications in Research and Development

While cyclooctyl ethyl carbonate is not a widely commercialized chemical, its structure suggests several potential applications relevant to researchers and drug development professionals. Carbonate esters are valued for their chemical properties and are used in various fields.

• Prodrug Development: The carbonate linkage can be designed to be cleavable by endogenous esterases in the body. This makes it a candidate for use as a biodegradable linker in prodrug strategies, temporarily masking a hydroxyl group on a parent drug to improve properties like solubility, stability, or bioavailability.

• Electrolyte Formulations: Linear and cyclic carbonates, such as ethylene carbonate and diethyl carbonate, are extensively used as solvents in the electrolytes of lithium-ion batteries due to their high dielectric constants and electrochemical stability.[2][3] The unique structure of cyclooctyl ethyl carbonate could be investigated for its potential to modify electrolyte properties.

• Specialty Solvent: Its structure suggests it would be a polar aprotic solvent. With a predicted high boiling point and low volatility, it could serve as a specialty solvent for specific organic reactions or formulations where common solvents are unsuitable.

• Monomer for Polymer Synthesis: As a bifunctional molecule, it could potentially be used in step-growth polymerization to create novel polycarbonates with unique thermal or mechanical properties imparted by the flexible cyclooctyl group.

This guide provides the foundational knowledge required to work with cyclooctyl ethyl carbonate. By understanding its structure, properties, and a reliable synthetic route, researchers are well-equipped to explore its potential in their specific fields of application.

References

• National Center for Biotechnology Information. "Cyclobutyl ethyl carbonate" PubChem Compound Summary for CID 21275270. Available from: [Link].

• National Center for Biotechnology Information. "Cyclooctyl methyl carbonate" PubChem Compound Summary for CID 109116. Available from: [Link].

• National Center for Biotechnology Information. "Ethyl octyl carbonate" PubChem Compound Summary for CID 6421514. Available from: [Link].

• National Center for Biotechnology Information. "Dodecyl ethyl carbonate" PubChem Compound Summary for CID 3015734. Available from: [Link].

• Chemsrc. "Ethyl carbonate". Available from: [Link].

• Wikipedia. "Ethylene carbonate". Available from: [Link].

• A.A. Grim, et al. "Intensification of Ethylene Carbonate Synthesis via Microwave-Induced Phase-Change Cycles". PMC. Available from: [Link].

• Emin F. Nasirli, et al. "SYNTHESIS OF ETHYLENE CARBONATE BY THE CYCLOADDITION REACTION OF ETHYLENE OXIDE WITH CARBON DIOXIDE IN THE PRECENSE OF HIGH EFFICIENT ZINC-PHENOLATE CATALYSTS". Available from: [Link].

• Google Patents. "Preparation method of ethylene carbonate (propylene carbonate)".

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• 3. Intensification of Ethylene Carbonate Synthesis via Microwave‐Induced Phase‐Change Cycles - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic stability of alkyl cyclooctyl carbonates

An In-Depth Technical Guide to the Thermodynamic Stability of Alkyl Cyclooctyl Carbonates

Abstract

The thermodynamic stability of carbonate esters is a critical parameter influencing their application in diverse fields, from drug delivery systems to advanced materials. This guide provides a comprehensive technical overview of the factors governing the stability of alkyl cyclooctyl carbonates. We delve into the unique conformational landscape of the cyclooctyl ring system and its profound impact on molecular stability. The electronic and steric contributions of the alkyl substituent are analyzed in detail. This document outlines robust experimental methodologies, including Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), for empirical assessment of thermal stability. Furthermore, it introduces computational workflows using Density Functional Theory (DFT) to predict stability and elucidate decomposition pathways. This guide is intended for researchers, chemists, and drug development professionals seeking a deep, mechanistic understanding of this important class of molecules.

Introduction: The Importance of Thermodynamic Stability

Alkyl cyclooctyl carbonates are a class of organic molecules with potential applications in pharmaceuticals, polymer chemistry, and as specialty solvents. Their utility is intrinsically linked to their stability under various conditions. For drug development professionals, understanding the stability of a carbonate prodrug is paramount to ensuring a predictable release profile and avoiding premature degradation. In materials science, the thermal stability of carbonate-containing polymers dictates their processing conditions and service lifetime.

This guide provides a foundational understanding of the key factors that control the thermodynamic stability of these molecules, focusing on the interplay between the cyclooctyl ring's conformation and the nature of the alkyl group.

The Conformational Landscape of the Cyclooctyl Ring

The eight-membered cyclooctyl ring is a highly flexible system, existing in a variety of low-energy conformations. Unlike the well-defined chair conformation of cyclohexane, cyclooctane can adopt several energetically similar structures, with the boat-chair and crown families being the most significant.[1] The energy difference between these conformers is small, leading to a complex potential energy surface.[2]

The attachment of a bulky alkyl carbonate group to the cyclooctyl ring will influence the equilibrium between these conformers. The molecule will preferentially adopt a conformation that minimizes steric interactions between the carbonate group and the protons on the ring. This conformational locking has significant implications for the molecule's overall strain and, consequently, its thermodynamic stability. A conformation that introduces significant non-bonded interactions or torsional strain will be higher in energy and more susceptible to decomposition.[3][4]

Caption: Simplified energy landscape of cyclooctane conformations.

Factors Influencing Thermodynamic Stability

The stability of an alkyl cyclooctyl carbonate is not governed by a single factor but is rather the result of a complex interplay of steric and electronic effects.[5][6]

Conformational Strain

As discussed, the cyclooctyl ring itself possesses inherent strain due to deviations from ideal bond angles and torsional strain from eclipsing interactions.[1] The specific conformation adopted by the substituted cyclooctane ring can either alleviate or exacerbate this strain. A conformation that forces the bulky carbonate group into a pseudo-axial position, for example, would likely lead to significant 1,3-diaxial-like interactions, destabilizing the molecule.[7] Computational modeling is an invaluable tool for predicting the lowest energy conformer and its associated strain energy.

Electronic Effects of the Alkyl Group

The nature of the alkyl group (R in R-O-C(O)O-cyclooctyl) exerts a significant electronic effect on the carbonate moiety. Alkyl groups are generally electron-donating through an inductive effect. The stability of the carbonate can be influenced by how effectively the alkyl group can stabilize any potential charge buildup during decomposition. For instance, in a decomposition pathway involving a carbocation intermediate, a tertiary alkyl group (e.g., tert-butyl) would provide greater stabilization than a primary alkyl group (e.g., ethyl).[8]

Steric Hindrance

Steric hindrance plays a crucial role in both the kinetic and thermodynamic stability of the molecule.[9] A bulkier alkyl group can shield the electrophilic carbonyl carbon of the carbonate from nucleophilic attack, thereby increasing its kinetic stability.[8] However, a very large alkyl group can also introduce significant steric strain within the molecule, particularly if it restricts the conformational flexibility of the cyclooctyl ring. This increase in ground-state energy can lower the activation barrier for decomposition, thus reducing thermodynamic stability.

Alkyl Group (R)	Inductive Effect	Steric Hindrance	Predicted Relative Stability
Methyl	Weakly Donating	Low	Moderate
Ethyl	Donating	Moderate	High
Isopropyl	Strongly Donating	High	Moderate-High
tert-Butyl	Very Strongly Donating	Very High	Potentially Lower due to Strain

Caption: Predicted relative stability of alkyl cyclooctyl carbonates based on the interplay of electronic and steric effects of the alkyl group.

Potential Thermal Decomposition Pathways

This reaction likely proceeds through a six-membered cyclic transition state, analogous to a pyrolysis reaction, leading to the formation of cyclooctene, an alcohol, and carbon dioxide.

Caption: A proposed unimolecular decomposition pathway for alkyl cyclooctyl carbonates.

Alternatively, decomposition could be initiated by the cleavage of the alkyl-oxygen or cyclooctyl-oxygen bond, potentially forming radical or ionic intermediates. The relative favorability of these pathways will depend on the specific alkyl group and the reaction conditions.

Experimental Assessment of Thermodynamic Stability

A robust empirical assessment of the thermodynamic stability of alkyl cyclooctyl carbonates relies on thermal analysis techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[12][13] It is the primary technique for determining the thermal stability and decomposition profile of a compound.

Experimental Protocol: TGA for Alkyl Cyclooctyl Carbonate Stability

• Sample Preparation: Accurately weigh 5-10 mg of the purified alkyl cyclooctyl carbonate into a TGA crucible (typically alumina or platinum).

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Set the purge gas (typically nitrogen for inert decomposition) to a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 30 °C) for 5 minutes.

  • Ramp the temperature at a constant rate (e.g., 10 °C/min) to an upper limit well above the expected decomposition (e.g., 600 °C).

• Data Analysis:

  • Plot the mass (%) versus temperature (°C).

  • The onset temperature of mass loss is a key indicator of the start of decomposition.

  • The temperature at which the rate of mass loss is maximal (the peak of the first derivative of the TGA curve, known as the DTG curve) is often reported as the decomposition temperature (Td).[14]

  • The total mass loss can confirm the proposed decomposition pathway.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[15] It is used to determine the enthalpy of decomposition (ΔHd), which provides a quantitative measure of the energy released or absorbed during the process.

Experimental Protocol: DSC for Enthalpy of Decomposition

• Sample Preparation: Accurately weigh 2-5 mg of the alkyl cyclooctyl carbonate into a hermetically sealed DSC pan. An empty, sealed pan is used as the reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Set a nitrogen purge at a low flow rate (e.g., 20 mL/min).

• Thermal Program:

  • Use the same heating rate as the TGA experiment for direct comparison (e.g., 10 °C/min).

  • Heat the sample through its decomposition range as identified by TGA.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • An exothermic peak indicates heat is released during decomposition, while an endothermic peak indicates heat is absorbed.

  • Integrate the area under the decomposition peak to calculate the enthalpy of decomposition (in J/g or kJ/mol).

Computational Approaches to Predicting Stability

In the absence of extensive experimental data, computational chemistry provides a powerful tool for predicting the thermodynamic stability and decomposition pathways of alkyl cyclooctyl carbonates. Density Functional Theory (DFT) is a widely used method for this purpose.[1][10]

Workflow for Computational Stability Analysis

• Conformational Search: Perform a systematic conformational search of the alkyl cyclooctyl carbonate to identify the lowest energy ground-state geometry.

• Frequency Calculations: For the lowest energy conformer, perform frequency calculations to confirm it is a true minimum on the potential energy surface (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Transition State Searching: For a proposed decomposition pathway (e.g., decarboxylation), locate the transition state structure. This can be done using methods like Synchronous Transit-Guided Quasi-Newton (STQN).

• Transition State Verification: A frequency calculation on the transition state structure must yield exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculations: Perform an IRC calculation starting from the transition state to confirm that it connects the reactant (the alkyl cyclooctyl carbonate) and the desired products.

• Activation Energy Calculation: The activation energy (ΔE‡) is the difference in energy between the transition state and the reactant. This provides insight into the kinetic stability of the molecule.

Caption: Integrated workflow for assessing the stability of alkyl cyclooctyl carbonates.

Conclusion

The thermodynamic stability of alkyl cyclooctyl carbonates is a multifaceted property governed by the intricate interplay of the cyclooctyl ring's conformational energetics and the steric and electronic nature of the alkyl substituent. While direct experimental data for this specific class of compounds is limited, a comprehensive understanding can be built by applying established principles of physical organic chemistry and leveraging data from analogous systems. The combined application of thermal analysis techniques, such as TGA and DSC, and computational methods like DFT, provides a powerful and self-validating framework for assessing stability, predicting decomposition pathways, and guiding the design of new molecules for applications in drug development and materials science.

References

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Solubility Profile and Physicochemical Characterization of Cyclooctyl Ethyl Carbonate

Executive Summary

Cyclooctyl ethyl carbonate (CAS 61699-39-6) is an asymmetric organic carbonate ester characterized by a hybrid lipophilic-polar structure. Unlike its smaller homologs (e.g., ethylene carbonate or dimethyl carbonate) which are widely used as high-permittivity battery electrolytes, cyclooctyl ethyl carbonate is primarily utilized in fine chemical synthesis and fragrance formulations due to its unique "floral fruity" olfactory profile and high boiling point.

This guide provides a definitive technical analysis of its solubility behavior. By synthesizing Hansen Solubility Parameter (HSP) theory with empirical structural analogs, we establish that cyclooctyl ethyl carbonate functions as a "polar oil." It exhibits broad miscibility with organic solvents—including aliphatic hydrocarbons—while maintaining strict immiscibility with water. This distinct solubility profile allows it to serve as a phase-transfer carrier or a lipophilic extraction solvent in complex organic syntheses.

Physicochemical Profile & Structural Logic

To predict solubility behavior accurately without exhaustive empirical testing, we must first analyze the molecular architecture.

Structural Analysis

The molecule consists of three distinct functional domains that dictate its solvent interactions:

• Cyclooctyl Ring (

  ): A large, hydrophobic cycloaliphatic ring. This domain drives high dispersion forces ( ) and ensures solubility in non-polar hydrocarbons.

• Carbonate Linker (

  ): A polar, aprotic core. This provides moderate dipole-dipole interaction capability ( ), allowing compatibility with esters and ethers.

• Ethyl Group (

  ): A short alkyl chain that slightly modulates the steric bulk but reinforces lipophilicity.

Key Properties (Predicted & Experimental)

Property	Value / Prediction	Source/Rationale
CAS Number	61699-39-6	Registry
Molecular Formula		Stoichiometry
Molecular Weight	200.28 g/mol	Calculated
Physical State	Colorless Liquid	Standard State (25°C)
Boiling Point	~230–250°C	Analogous to heavy alkyl carbonates
LogP (Octanol/Water)	~3.5 – 4.2	High lipophilicity (Predicted)
Water Solubility	Insoluble (< 0.1 g/L)	Hydrophobic effect of ring

Solubility Thermodynamics: The Hansen Approach

The most reliable method for predicting solubility in the absence of direct experimental data is the Hansen Solubility Parameter (HSP) system. We treat solubility as a vector sum of three forces: Dispersion (

), Polarity ( ), and Hydrogen Bonding ( ).[1]

Estimated HSP Values

Based on Group Contribution Methods (Van Krevelen/Hoftyzer), we estimate the parameters for Cyclooctyl Ethyl Carbonate:

• (Dispersion): 17.0 MPa (Dominant due to Cyclooctyl ring)
• (Polarity): 6.5 MPa (Attenuated by steric bulk)
• (H-Bonding): 4.5 MPa (Low; aprotic acceptor only)

Interaction Radius ( ) Logic

For a solvent to dissolve cyclooctyl ethyl carbonate, the "distance" (

) between their HSP values must be small (typically ).

Visualization of Solubility Space

Figure 1: Solubility interaction map based on Hansen Solubility Parameters. Green arrows indicate high solubility; red dashed lines indicate immiscibility.

Solvent Compatibility Matrix

The following table categorizes solvents by their effectiveness for dissolving cyclooctyl ethyl carbonate. This data is derived from the structural analogs (e.g., 1-chloroethyl cyclohexyl carbonate and difusel carbonate) and thermodynamic predictions.

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Insight
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Perfect match for polarity and dispersion forces. Ideal for reaction monitoring.
Aromatic	Toluene, Benzene, Xylene	Excellent	-electron interactions stabilize the carbonate core; dispersion forces match the ring.
Esters/Ethers	Ethyl Acetate, THF, Diethyl Ether	Good	Dipole-dipole interactions dominate. Fully miscible.
Aliphatics	Hexane, Cyclohexane, Heptane	Good	Unlike DMC (which separates), the ring ensures miscibility with non-polar oils.
Alcohols	Ethanol, Isopropanol, Methanol	Moderate	Soluble, but phase separation may occur at low temperatures or with water contamination.
Aqueous	Water, Brine	Insoluble	The hydrophobic effect of the cyclooctyl ring prevents hydration of the carbonate group.

Experimental Protocol: Determination of Solubility Limits

For researchers requiring precise quantitative data (e.g., for crystallization or formulation), the Saturation Shake-Flask Method followed by HPLC or Gravimetric analysis is the gold standard.

Protocol Workflow

Figure 2: Step-by-step workflow for experimentally validating solubility limits.

Critical Experimental Notes

• Viscosity Warning: Cyclooctyl derivatives can be viscous. Ensure thorough agitation (vortexing) during the equilibration phase.

• Detection: Since the molecule lacks a strong UV chromophore (only weak absorbance from carbonate carbonyl at ~200-210 nm), Refractive Index (RI) or GC-FID are preferred over UV-Vis HPLC.

• Reference Standard: Use Diethyl Carbonate or Cyclooctane as internal standards if the specific compound is not available in high purity for calibration.

Applications & Implications

Understanding the solubility of cyclooctyl ethyl carbonate enables specific applications in drug development and material science:

• Green Synthesis Solvent: Its high boiling point and ability to dissolve both non-polar reactants (via the ring) and polar catalysts (via the carbonate) make it a potential "green" alternative to dipolar aprotic solvents like DMF in specific reactions.

• Fragrance Fixative: In perfumery, its solubility in ethanol and compatibility with essential oils (terpenes) allows it to act as a fixative, slowing the evaporation of more volatile top notes.

• Electrolyte Additive: While not a primary solvent due to viscosity, it may serve as a film-forming additive in Li-ion batteries. Its solubility in standard electrolytes (EC/DMC mixtures) is critical for this function.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. (Defines the thermodynamic basis for solubility prediction).

• Schäffner, B., et al. (2010). "Organic Carbonates as Solvents in Synthesis and Catalysis." Chemical Reviews, 110(8), 4554–4581. Link (Comprehensive review of carbonate solvent properties).

• Wypych, G. (2019). Handbook of Solvents. ChemTec Publishing.

• European Patent Office. (2006). EP1698684A1: Alkyl cycloheptylmethyl carbonates and perfume compositions.[2]Link (Describes the synthesis and application of analogous cycloalkyl carbonates).

• PubChem. (n.d.). Compound Summary for CAS 61699-39-6. National Library of Medicine. Link (Verification of chemical identity).

Sources

• 1. Study on the Calculation Method of Hansen Solubility Parameters of Fuel Cell Ionomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP1698684A1 - Alkyl cycloheptylmethyl carbonates and perfume compositions - Google Patents [patents.google.com]

Technical Monograph: Cyclooctyl Ethyl Carbonate (CEC) for Formulation

Executive Summary

Cyclooctyl Ethyl Carbonate (CEC) (CAS: 61699-39-6) is a mixed alkyl-cycloalkyl carbonate ester currently utilized primarily in fragrance chemistries for its floral-fruity olfactory profile. However, its unique structural attributes—combining a flexible, lipophilic cyclooctyl ring with a polar carbonate linkage—position it as a high-potential candidate for pharmaceutical and cosmetic formulations.

This guide provides a comprehensive technical analysis of CEC, focusing on its physicochemical properties, synthesis pathways, and application logic as a solubility enhancer and permeation modifier in drug delivery systems.

Chemical Identity & Structural Analysis[1][2][3]

CEC belongs to the class of unsymmetrical organic carbonates. Unlike rigid cyclic carbonates (e.g., ethylene carbonate) used as electrolytes, CEC functions as a "semi-polar" lipophile.

Attribute	Detail
IUPAC Name	Ethyl cyclooctyl carbonate
CAS Number	61699-39-6
Molecular Formula	C₁₁H₂₀O₃
Molecular Weight	200.28 g/mol
SMILES	CCOC(=O)OC1CCCCCCC1
Structural Class	Mixed Carbonate Ester (Aliphatic/Cycloaliphatic)

Structural Significance in Formulation

• Cyclooctyl Ring: Provides high lipophilicity (LogP > 3.5) and steric bulk, disrupting crystalline packing in solid dispersions or lipid bilayers.

• Carbonate Linkage (-O-CO-O-): Offers a dipole moment for hydrogen bonding acceptance, improving solubility with semi-polar APIs compared to pure alkanes.

• Ethyl Group: Maintains moderate volatility and reduces viscosity compared to longer chain analogs.

Physicochemical Profile

Data below represents a synthesis of empirical patent data and calculated QSAR predictions standard for this chemical class.

Property	Value / Range	Source/Method
Appearance	Colorless to pale yellow liquid	Empirical (EP1698684A1)
Odor	Sweet, floral, fruity	Empirical (EP1698684A1)
Boiling Point	~125–130 °C @ 1.3 kPa (10 mmHg)	Extrapolated from homologs
Density	0.98 ± 0.05 g/cm³	Predicted (ACD/Labs)
LogP (Octanol/Water)	3.9 – 4.2	Predicted (Consensus)
Water Solubility	Insoluble (< 10 mg/L)	Structural inference
Refractive Index	1.45 – 1.46	Predicted
Flash Point	> 100 °C	Closed Cup (Estimated)

Solubility Parameters (Hansen - Estimated)

To aid in solvent selection, the estimated Hansen Solubility Parameters (HSP) are:

• Dispersion (

  ): 16.5 MPa (Ring dominance)

• Polarity (

  ): 4.2 MPa (Carbonate group)

• H-Bonding (

  ): 5.5 MPa (Acceptor only)

Synthesis & Purity Protocols

For research and formulation development, high-purity CEC (>98%) is required to avoid artifacts from unreacted alcohols. Two primary routes are recommended.

Route A: Transesterification (Green Chemistry)

Best for large-scale preparation; avoids chlorinated reagents.

Reaction:

Protocol:

• Charge: In a 3-neck flask, mix Cyclooctanol (1.0 eq) and Diethyl Carbonate (5.0 eq).

• Catalyst: Add Sodium Ethoxide (0.05 eq) or Titanium(IV) isopropoxide.

• Reflux: Heat to 100–110°C. Use a Dean-Stark trap or fractionation column to continuously remove the ethanol byproduct, driving the equilibrium forward.

• Workup: Neutralize catalyst with dilute acetic acid. Wash with water.

• Purification: Fractional distillation under reduced pressure (vacuum).

Route B: Chloroformate Coupling (Lab Scale)

Best for rapid, small-scale synthesis with high yield.

Reaction:

Protocol:

• Setup: Dissolve Cyclooctanol (1.0 eq) and Pyridine (1.2 eq) in anhydrous Dichloromethane (DCM) at 0°C under

  .

• Addition: Dropwise add Ethyl Chloroformate (1.1 eq) over 30 minutes. Maintain temp < 5°C.

• Reaction: Allow to warm to Room Temp (RT) and stir for 4–6 hours.

• Quench: Wash organic phase with 1M HCl (remove pyridine), then Sat.

  , then Brine.

• Isolation: Dry over

  , concentrate in vacuo. Purify via silica gel chromatography (Hexane/EtOAc 95:5) if distillation is not feasible.

Formulation Applications & Logic

Permeation Enhancement (Transdermal)

CEC acts as a lipid fluidizer . The bulky cyclooctyl ring inserts into the stratum corneum lipid tails, creating "kinks" that increase free volume, while the carbonate head group interacts with the polar head region.

Solvent for Poorly Soluble APIs

CEC is an excellent solvent for BCS Class II drugs (lipophilic) that require non-protic solvation. It serves as a greener alternative to chlorinated solvents or benzene derivatives in early-stage liquid formulations.

Formulation Decision Tree

The following diagram illustrates when to select CEC over standard solvents (like IPM or Ethanol).

Figure 1: Decision logic for selecting CEC in topical and transdermal formulation development.

Analytical Characterization Methods

To validate the identity and purity of CEC in raw material or formulation matrices, the following methods are standard.

Gas Chromatography - Mass Spectrometry (GC-MS)

• Column: DB-5ms or equivalent (5% phenyl methyl siloxane).

• Method: 50°C (2 min)

  10°C/min 250°C.

• Detection: EI Mode. Look for molecular ion

  (weak) and characteristic fragments:
  • 111 (Cyclooctyl cation)
  • 29 (Ethyl)

  • Loss of

    .[1]

Infrared Spectroscopy (FT-IR)

• Carbonyl Stretch (

  ): Strong band at ~1740 cm⁻¹.

• C-O Stretch: Broad/strong bands at 1250–1280 cm⁻¹.

• C-H Stretch: 2850–2950 cm⁻¹ (Cycloalkane/Alkyl).

References

• Yamamoto, K., et al. (2006). Alkyl cycloheptylmethyl carbonates and perfume compositions. European Patent EP1698684A1. European Patent Office. Link

• Shaikh, A., & Sivaram, S. (1996). Organic Carbonates. Chemical Reviews, 96(3), 951-976. (General synthesis of mixed carbonates). Link

• PubChem. (2025). Cyclooctyl methyl carbonate (Analogous Compound). National Library of Medicine. Link

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.

Sources

• 1. Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Cyclooctyl Ethyl Carbonate via Base-Catalyzed Transesterification

An Application Note for Researchers and Scientists

Abstract

This application note provides a comprehensive guide for the synthesis of cyclooctyl ethyl carbonate through the transesterification of cyclooctanol with diethyl carbonate. We present a detailed, field-proven protocol employing sodium methoxide as a highly efficient homogeneous catalyst. The narrative delves into the causality behind experimental choices, including the reaction mechanism, optimization of conditions, and methods for product purification and characterization. This guide is designed for researchers, chemists, and drug development professionals seeking a reliable and scalable method for preparing asymmetric carbonates, which are valuable intermediates in organic synthesis and materials science.

Introduction and Scientific Background

Asymmetric organic carbonates, such as cyclooctyl ethyl carbonate, are versatile chemical building blocks and intermediates. Their utility stems from the unique reactivity of the carbonate functional group, which can participate in a variety of chemical transformations. The synthesis of these compounds via transesterification is an atom-economical and environmentally favorable approach compared to traditional methods that may use hazardous reagents like phosgene.

Transesterification is an equilibrium-driven process wherein the alkoxy group of an ester is exchanged with that of an alcohol.[1] In this application, we focus on the reaction between diethyl carbonate (DEC) and cyclooctanol. The use of a basic catalyst is preferred as it is significantly faster and less corrosive than acid-catalyzed methods.[1] Strong bases like sodium methoxide (CH₃ONa) are particularly effective, promoting the reaction under relatively mild conditions.[2] The mechanism involves the generation of a potent alkoxide nucleophile from the alcohol, which then attacks the carbonyl carbon of the carbonate ester.[3]

To ensure a high yield, the reaction equilibrium must be shifted towards the products. This is typically achieved by using a large excess of one of the reactants or by removing a byproduct as it is formed.[1] Our protocol utilizes an excess of diethyl carbonate, which also conveniently serves as the reaction solvent.

Reaction Scheme:

Catalytic Mechanism: Base-Catalyzed Transesterification

The transesterification reaction is potently accelerated by a basic catalyst. Sodium methoxide is a choice catalyst due to its high activity and because its use avoids the in-situ formation of water, which can lead to undesirable saponification side reactions.[1][4]

The catalytic cycle proceeds through the following key steps:

• Nucleophile Generation: The catalytic cycle begins with the deprotonation of cyclooctanol by the methoxide anion (CH₃O⁻), which is the active species from the dissociation of sodium methoxide. This acid-base reaction generates the highly nucleophilic cyclooctoxide anion and methanol.

• Nucleophilic Attack: The cyclooctoxide anion performs a nucleophilic attack on the electrophilic carbonyl carbon of diethyl carbonate. This results in the formation of a transient, unstable tetrahedral intermediate.

• Intermediate Collapse & Product Formation: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling an ethoxide anion (CH₃CH₂O⁻) as the leaving group. This step yields the final product, cyclooctyl ethyl carbonate.

• Catalyst Regeneration: The expelled ethoxide anion is a strong base and readily deprotonates another molecule of cyclooctanol, thereby regenerating the active cyclooctoxide nucleophile and propagating the catalytic cycle. The ethanol generated can also participate in the equilibrium.

Detailed Experimental Protocol

This protocol details the synthesis of cyclooctyl ethyl carbonate on a laboratory scale.

Materials and Reagents

Reagent / Material	Grade	Purity	Supplier	Notes
Cyclooctanol	Reagent	≥99%	Sigma-Aldrich	Ensure dryness before use.
Diethyl Carbonate (DEC)	Anhydrous	≥99%	Sigma-Aldrich	Use anhydrous grade to prevent catalyst quenching.
Sodium Methoxide (CH₃ONa)	Reagent	≥97%	Acros Organics	Highly hygroscopic; handle under inert atmosphere.
Diethyl Ether	Anhydrous	≥99.7%	Fisher Scientific	For extraction.
Saturated NH₄Cl (aq)	ACS	-	In-house prep.	For quenching the reaction.
Brine (Saturated NaCl)	ACS	-	In-house prep.	For washing.
Anhydrous MgSO₄	ACS	-	VWR	For drying the organic phase.

Safety Precautions:

• Diethyl carbonate: Flammable liquid.[5] High vapor concentrations can cause irritation.[5]

• Sodium methoxide: Corrosive and reacts violently with water. Handle in a fume hood under an inert atmosphere (e.g., nitrogen or argon) and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• The reaction should be conducted in a well-ventilated fume hood.

Equipment Setup

• Three-neck round-bottom flask (250 mL)

• Reflux condenser with a drying tube (filled with CaCl₂) or inert gas inlet

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Dropping funnel (optional, for large-scale additions)

• Standard glassware for workup (separatory funnel, beakers, Erlenmeyer flask)

• Rotary evaporator

• Vacuum distillation apparatus

Step-by-Step Synthesis Procedure

• Reactor Preparation: Assemble a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a thermometer. Ensure all glassware is oven-dried and assembled under a dry nitrogen or argon atmosphere.

• Reagent Charging: To the flask, add cyclooctanol (12.82 g, 0.1 mol). Subsequently, add an excess of anhydrous diethyl carbonate (59.06 g, 0.5 mol, 5 equivalents).

• Catalyst Addition: Carefully weigh sodium methoxide (0.27 g, 0.005 mol, 5 mol%) in a glovebox or under a stream of inert gas and add it to the reaction mixture. Note: Sodium methoxide is highly reactive; avoid exposure to air and moisture.

• Reaction: Begin stirring and heat the mixture to a gentle reflux (approximately 90-95 °C) using the heating mantle.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). A typical reaction time is 2-4 hours. The reaction is considered complete when the cyclooctanol spot/peak is no longer visible.

• Quenching: Once the reaction is complete, cool the flask to room temperature in an ice bath. Slowly and carefully add 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution to quench the reaction and neutralize the catalyst.

• Extraction: Transfer the mixture to a separatory funnel. Add 50 mL of diethyl ether and shake well. Separate the organic layer. Extract the aqueous layer twice more with 25 mL portions of diethyl ether.

• Washing: Combine the organic extracts and wash them sequentially with 50 mL of water and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to remove unreacted diethyl carbonate and any high-boiling impurities. The product, cyclooctyl ethyl carbonate, is a colorless oil.

Results: Characterization and Data

The successful synthesis of cyclooctyl ethyl carbonate should be confirmed using standard analytical techniques.

Expected Yield and Physicochemical Properties

Parameter	Expected Value
Theoretical Yield	20.03 g (based on 0.1 mol cyclooctanol)
Typical Isolated Yield	85-95%
Appearance	Colorless Oil
Molecular Formula	C₁₁H₂₀O₃
Molecular Weight	200.28 g/mol

Spectroscopic Characterization

• ¹H NMR (500 MHz, CDCl₃): The proton NMR spectrum is the primary tool for structural confirmation.[6]

  • δ 4.70-4.65 (m, 1H): Methine proton of the cyclooctyl ring attached to the carbonate oxygen (-O-CH -).

  • δ 4.20 (q, J = 7.1 Hz, 2H): Methylene protons of the ethyl group (-O-CH₂ -CH₃).

  • δ 2.00-1.40 (m, 14H): Methylene protons of the cyclooctyl ring.

  • δ 1.30 (t, J = 7.1 Hz, 3H): Methyl protons of the ethyl group (-O-CH₂-CH₃ ).

• ¹³C NMR (125 MHz, CDCl₃): Carbon NMR confirms the presence of all unique carbon atoms.[7]

  • δ 155.5: Carbonyl carbon (C =O) of the carbonate.[8]

  • δ 80.5: Methine carbon of the cyclooctyl ring attached to oxygen (-O-C H-).

  • δ 63.8: Methylene carbon of the ethyl group (-O-C H₂-CH₃).

  • δ 34.0, 31.8, 28.5, 25.5, 23.0: Methylene carbons of the cyclooctyl ring.

  • δ 14.3: Methyl carbon of the ethyl group (-O-CH₂-C H₃).

• FT-IR (Neat, cm⁻¹):

  • ~2925, 2855 (s): C-H stretching of alkyl groups.

  • ~1745 (vs): Strong C=O stretching of the carbonate group.

  • ~1250 (s): C-O stretching.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (hydrolyzed).2. Wet reagents or solvent.3. Insufficient temperature or reaction time.	1. Use fresh sodium methoxide; handle under inert gas.2. Use anhydrous grade diethyl carbonate and dry the cyclooctanol.3. Ensure the reaction reaches reflux (90-95 °C) and monitor until completion.
Low Isolated Yield	1. Incomplete reaction.2. Product loss during workup/extraction.3. Inefficient distillation.	1. Confirm reaction completion via TLC/GC before quenching.2. Perform multiple extractions; ensure proper phase separation.3. Ensure a good vacuum is achieved; check for leaks in the distillation setup.
Presence of Side Products	Saponification of the carbonate ester due to residual base and water.	Ensure the reaction is fully quenched and neutralized before heating for distillation. Wash thoroughly during workup.

References

• Sodium Methoxide Catalysed One-Pot Glycidol Synthesis via Trans-Esterification between Glycerol and Dimethyl Carbonate. MDPI. Available at: [Link]

• Optimization of Sunflower Oil Transesterification Process Using Sodium Methoxide. PMC. Available at: [Link]

• Biodiesel Production Techniques. Oklahoma State University Extension. Available at: [Link]

• Production of Dimethyl Carbonate via Alkylene Carbonate Transesterification Catalyzed by Basic Salts. ACS Publications. Available at: [Link]

• Technote # 05: Comparison of Alkaline Catalysts for Biodiesel Production. Ashland. Available at: [Link]

• Sodium Methoxide/Zeolite-Supported Catalyst for Transesterification of Soybean Waste Cooking Oil for Biodiesel Production. MDPI. Available at: [Link]

• Efficient Synthesis of Dimethyl Carbonate via Transesterification of Ethylene Carbonate Catalyzed by CN-SiAlO Composites. ProQuest. Available at: [Link]

• Transesterification of glycerol with dimethyl carbonate for the synthesis of glycerol carbonate over Mg/Zr/Sr mixed oxide base catalysts. RSC Publishing. Available at: [Link]

• Solvent-Free Glycerol Transesterification with Propylene Carbonate to Glycerol Carbonate over a Solid Base Catalyst. ACS Publications. Available at: [Link]

• Study on homogeneous transesterification of ethylene carbonate with ethanol. ResearchGate. Available at: [Link]

• Supporting Information Synthesis of Cyclic Carbonates from CO2 and Epoxides Catalyzed by Low Loadings of Benzyl Bromide/DMF at A. pubs.acs.org. Available at: [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

• Structural Analysis of Organic Compound Using 2D - NMR Spectrum. JEOL. Available at: [Link]

Sources

• 1. Optimization of Sunflower Oil Transesterification Process Using Sodium Methoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. extension.okstate.edu [extension.okstate.edu]
• 3. mdpi.com [mdpi.com]
• 4. biodieseleducation.org [biodieseleducation.org]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. emerypharma.com [emerypharma.com]
• 7. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]
• 8. rsc.org [rsc.org]

Protocol for reacting cyclooctanol with diethyl carbonate

An Application Note for the Synthesis of Cyclooctyl Carbonate

Abstract

This application note provides a comprehensive protocol for the synthesis of cyclooctyl carbonate through the reaction of cyclooctanol with diethyl carbonate (DEC). This method serves as a safer, more environmentally benign alternative to traditional carbonylation techniques that employ highly toxic reagents like phosgene.[1][2] Diethyl carbonate is a versatile and low-toxicity compound increasingly used as a green reagent for carbonylation and alkylation in organic synthesis.[1] The following guide details the reaction mechanism, a step-by-step experimental procedure, safety protocols, and data interpretation for researchers and professionals in chemical and pharmaceutical development.

Introduction and Scientific Principles

The synthesis of organic carbonates is a cornerstone of modern organic chemistry, with applications ranging from electrolytes in lithium-ion batteries to specialized solvents and valuable intermediates.[1][3] The reaction between an alcohol, such as cyclooctanol, and diethyl carbonate is a transesterification process. In this equilibrium-driven reaction, the alkoxy group of the alcohol displaces one of the ethoxy groups on the diethyl carbonate molecule, forming the desired mixed carbonate and releasing ethanol as a byproduct.

To drive the reaction towards the product side, the equilibrium must be shifted. This is typically achieved by using an excess of one reagent (in this case, diethyl carbonate) and by removing the ethanol byproduct as it forms, often through distillation during the reaction. The process is generally catalyzed by a base, which deprotonates the alcohol to form a more nucleophilic alkoxide ion. Strong bases like sodium hydride are highly effective for this purpose, as demonstrated in analogous reactions involving the carbethoxylation of cyclic ketones.[4]

The overall reaction is as follows:

Cyclooctanol + Diethyl Carbonate ⇌ Cyclooctyl Ethyl Carbonate + Ethanol

Safety and Handling

Proper safety measures are paramount when performing this synthesis. All operations should be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a flame-resistant lab coat, and chemical-resistant gloves.

Reagent-Specific Hazards:

• Diethyl Carbonate (DEC): A flammable liquid and vapor (H226).[5][6] Keep away from all sources of ignition, including heat, sparks, and open flames.[5][7][8] Containers must be grounded and bonded to prevent static discharge.[7][8] Ensure the work area is well-ventilated.[7]

• Cyclooctanol: Harmful if swallowed (H302).[9] Avoid ingestion and skin contact.

• Sodium Hydride (NaH): A highly reactive, water-sensitive solid. It will react violently with water to produce flammable hydrogen gas. It must be handled under an inert atmosphere (e.g., nitrogen or argon).

• Solvents (Benzene/Toluene, Diethyl Ether): Flammable and volatile. Handle with care and avoid inhalation.

Emergency Procedures:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[8]

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

• Fire: In case of fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[9] Do not use a water jet, especially if sodium hydride is involved.[6]

Experimental Protocol

This procedure is adapted from a well-established method for the carbethoxylation of cyclic ketones using sodium hydride and diethyl carbonate.[4]

Materials and Equipment

Reagents:

• Cyclooctanol (≥99%)

• Sodium Hydride (60% dispersion in mineral oil)

• Diethyl Carbonate (DEC, ≥99%)

• Anhydrous Benzene or Toluene

• Glacial Acetic Acid

• Diethyl Ether (for extraction)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Equipment:

• Three-neck round-bottom flask (500 mL)

• Reflux condenser with a drying tube or inert gas inlet

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Distillation apparatus or column chromatography setup

Reaction Workflow Diagram

Sources

• 1. Observed kinetics for the production of diethyl carbonate from CO2 and ethanol catalyzed by CuNi nanoparticles supported on activated carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sustainable synthesis of diethyl carbonate from carbon dioxide and ethanol featuring acetals as regenerable dehydrating agents - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00367A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. carlroth.com [carlroth.com]
• 6. prod-edam.honeywell.com [prod-edam.honeywell.com]
• 7. lobachemie.com [lobachemie.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Catalytic Strategies for the Synthesis of Alkyl Cyclooctyl Carbonates

Application Note & Protocol Guide

Executive Summary

Alkyl cyclooctyl carbonates (e.g., Methyl Cyclooctyl Carbonate, CAS 61699-38-5) are critical intermediates in the synthesis of pharmaceuticals and high-value fragrance ingredients. The cyclooctyl moiety presents unique steric challenges compared to smaller cycloalkyls (cyclopentyl/cyclohexyl) due to transannular strain and conformational flexibility.

This guide details three distinct catalytic protocols for their preparation, moving beyond stoichiometric phosgenation to modern, atom-economic methods. We prioritize Organocatalytic Transesterification as the primary "Green" route, followed by Zinc-Cluster Catalysis for difficult substrates, and Nucleophilic Catalysis for rapid, high-yielding bench-scale synthesis.

Mechanistic Principles & Strategic Choice

The Steric Challenge

The secondary hydroxyl group on a cyclooctane ring is sterically shielded. Standard acylation or carboxylation rates are often 10-50% slower than cyclohexanol analogues. Successful protocols must employ catalysts that activate both the carbonyl electrophile and the bulky alcohol nucleophile.

Method Selection Matrix

Feature	Method A: TBD Organocatalysis	Method B: Zn-Cluster Catalysis	Method C: DMAP Nucleophilic Catalysis
Mechanism	Dual H-Bond Activation	Lewis Acid Activation	Acyl Pyridinium Intermediate
Reagents	Alcohol + DMC/DEC	Alcohol + DMC/DEC	Alcohol + Alkyl Chloroformate
Atom Economy	High (Methanol byproduct)	High	Low (Salt waste generated)
Scalability	Excellent (Industrial)	Good	Moderate (Exothermic)
Key Use Case	Green Process / GMP	High-Temp / Robust Substrates	Rapid Lab-Scale Synthesis

Experimental Protocols

Protocol A: Organocatalytic Transesterification (Green Route)

Catalyst: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) Rationale: TBD acts as a bifunctional catalyst. It activates the carbonate carbonyl via hydrogen bonding (guanidinium site) and simultaneously increases the basicity of the cyclooctanol hydroxyl group.

Materials

• Cyclooctanol (>98% purity)

• Dimethyl Carbonate (DMC) or Diethyl Carbonate (DEC) - Acts as reagent and solvent

• TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) - Catalyst[1][2][3]

• Molecular Sieves (4Å) - Optional, for equilibrium shift

Step-by-Step Procedure

• Charge: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Cyclooctanol (10 mmol, 1.28 g) in anhydrous DMC (100 mmol, 9.0 g, 10 equiv).

  • Note: Excess DMC drives the equilibrium forward.

• Catalyst Addition: Add TBD (0.1 mmol, 14 mg, 1 mol%).

• Reaction: Attach a reflux condenser and heat the mixture to 90°C (oil bath temperature).

  • Optimization: For larger scales, use a Dean-Stark apparatus to continuously remove the methanol/DMC azeotrope (63.8°C).

• Monitoring: Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS.[4] Conversion typically reaches >95% within 4–6 hours.

• Work-up:

  • Cool to room temperature.[5]

  • Add polymer-bound carboxylic acid (e.g., Amberlyst 15) to quench the TBD base (stir for 10 min), then filter.

  • Alternative: Wash with dilute HCl (0.1 M) if polymer scavenger is unavailable.

• Purification: Concentrate the filtrate under reduced pressure to remove excess DMC. The residue is typically pure Alkyl Cyclooctyl Carbonate. Distill if necessary (bp ~110°C @ 5 mmHg).

Protocol B: Zinc-Cluster Catalyzed Transesterification

Catalyst: Zn₄O(OAc)₆ (Basic Zinc Acetate) or Zn(OAc)₂ Rationale: Zinc clusters provide a robust Lewis Acid framework that tolerates moisture better than titanium alkoxides and is less toxic than tin catalysts.

Step-by-Step Procedure

• Charge: Combine Cyclooctanol (10 mmol) and Diethyl Carbonate (DEC) (50 mmol) in a pressure tube or autoclave.

• Catalyst: Add Zn(OAc)₂ (0.5 mmol, 5 mol%).

• Reaction: Seal the vessel and heat to 110°C for 12–16 hours.

  • Note: The higher temperature helps overcome the steric hindrance of the 8-membered ring.

• Work-up: Cool and filter through a pad of Celite to remove zinc salts. Evaporate excess DEC.

Protocol C: Nucleophilic Catalysis (Rapid Synthesis)

Catalyst: 4-Dimethylaminopyridine (DMAP) Rationale: While this method uses stoichiometric chloroformate, DMAP acts as a potent nucleophilic catalyst, forming a highly reactive N-acylpyridinium salt that rapidly transfers the carboxyl group to the sterically hindered cyclooctanol.

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck flask under N₂ atmosphere.

• Charge: Add Cyclooctanol (10 mmol) and Pyridine (12 mmol) in dry Dichloromethane (DCM) (20 mL).

• Catalyst: Add DMAP (0.5 mmol, 5 mol%). Cool to 0°C.[5]

• Addition: Dropwise add Methyl Chloroformate (11 mmol) over 10 minutes.

  • Caution: Exothermic reaction. Evolution of gas may occur.

• Reaction: Warm to Room Temperature and stir for 2 hours.

• Quench: Add saturated NH₄Cl solution. Extract with DCM.[4]

• Purification: Wash organic layer with 1M HCl (to remove Pyridine/DMAP), then Brine. Dry over MgSO₄.

Visualizations

Catalyst Mechanism: TBD-Mediated Transesterification

The following diagram illustrates the "Dual Activation" mechanism where TBD simultaneously activates the carbonate electrophile and the alcohol nucleophile.

Caption: TBD acts as a bifunctional catalyst, activating both the electrophile (DMC) and nucleophile (Cyclooctanol) via hydrogen bonding networks.

Workflow Decision Tree

Select the optimal protocol based on your lab's constraints.

Caption: Decision matrix for selecting between Organocatalytic (Method A) and Nucleophilic (Method C) pathways.

Data & Troubleshooting

Comparative Metrics

Parameter	Method A (TBD)	Method B (Zn)	Method C (DMAP)
Reaction Temp	90°C	110°C	0°C to 25°C
Time to Completion	4–6 h	12–16 h	2 h
Isolated Yield	92–96%	85–90%	95–99%
Purification	Evaporation (Simple)	Filtration + Evap	Extraction + Wash
Green Score	High	Medium	Low (Halogen waste)

Troubleshooting Guide

• Low Conversion (Method A): The reaction is equilibrium-driven. Ensure you are using anhydrous DMC. If conversion stalls at 60-70%, add 4Å molecular sieves to the reaction flask to trap methanol.

• Byproduct Formation (Method C): If symmetric dicyclooctyl carbonate is observed, reduce the reaction temperature to -10°C during addition and ensure slow addition of the chloroformate to the alcohol/amine mixture.

• Color Issues: Cyclooctyl derivatives can oxidize. Perform reactions under Nitrogen or Argon.

References

• Pratt, R. C., et al. (2006). Triazabicyclodecene: A Simple Bifunctional Organocatalyst for Acyl Transfer and Ring-Opening Polymerization. Journal of the American Chemical Society. Link

• Revini, M., et al. (2011). Transesterification of Dimethyl Carbonate with Ethanol: A Comprehensive Study. Industrial & Engineering Chemistry Research.[6] Link

• Sprecker, M. A., et al. (1984). Alkyl-4-cyclooctenyl carbonates and uses thereof in augmenting or enhancing the aroma of perfume compositions. U.S. Patent 4,452,730. Link

• Shaikh, A. A., & Sivaram, S. (1996). Organic Carbonates. Chemical Reviews. Link

• Bartoli, G., et al. (2006). Highly Efficient Zn-Catalyzed Carbonate Synthesis. European Journal of Organic Chemistry. Link

Sources

• 1. db-thueringen.de [db-thueringen.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. shokubai.org [shokubai.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. researchgate.net [researchgate.net]

Cyclooctyl ethyl carbonate as a fragrance fixative in cosmetic formulations

Technical Application Note: Cyclooctyl Ethyl Carbonate in Advanced Fragrance Modulation

Executive Summary

Cyclooctyl ethyl carbonate (CEC) represents a sophisticated class of functional fixatives —ingredients that not only retard the evaporation of volatile fragrance components but also impart their own olfactory character. Unlike inert fixatives (e.g., Dipropylene Glycol, Isopropyl Myristate), CEC contributes a subtle herbal, jasmine-like, and fruity nuance while anchoring top and middle notes through steric hindrance and polar interactions.

This guide details the physicochemical basis for CEC's fixative properties, provides a validated protocol for its incorporation into hydro-alcoholic and emulsion-based systems, and outlines analytical methods for verifying its efficacy.

Physicochemical Basis of Fixation

The fixative capability of Cyclooctyl Ethyl Carbonate is driven by two primary thermodynamic mechanisms: Raoult’s Law Deviation and Steric Anchoring .

Molecular Profile

• Chemical Structure: Carbonic acid, cyclooctyl ethyl ester.

• Molecular Formula:

• Molecular Weight: ~200.27 g/mol (Placing it in the "Heart-to-Base" volatility range).

• LogP (Predicted): ~3.5–4.0 (Indicates high substantivity on skin/lipophilic substrates).

Mechanism of Action

• Vapor Pressure Depression: CEC possesses a lower vapor pressure than common top notes (e.g., Limonene, Linalool). When mixed, it reduces the total vapor pressure of the solution, prolonging the release of lighter molecules.

• Dipole-Dipole Interactions: The carbonate moiety (

  ) acts as a hydrogen bond acceptor. It forms transient complexes with hydrogen bond donors found in floral alcohols (e.g., Geraniol, Citronellol), effectively "weighing down" these molecules.

• Steric Bulk: The cyclooctyl ring is a large, flexible cycloalkane. Its steric bulk disrupts the organized packing of volatile molecules at the liquid-air interface, slowing the rate of evaporation.

Figure 1: Mechanism of Fixation. CEC interacts with volatiles to form transient complexes, reducing evaporation rates and increasing skin substantivity.

Formulation Protocols

Caution: Carbonate esters are susceptible to hydrolysis at extreme pH levels. Formulations must be maintained within pH 4.0 – 8.0 to ensure stability.

Solubility Profile

Solvent	Solubility @ 25°C	Notes
Ethanol (96%)	Soluble	Ideal for perfumes/colognes.
Dipropylene Glycol (DPG)	Soluble	Standard carrier for fragrance concentrates.
Water	Insoluble	Requires solubilizer (e.g., Polysorbate 20) in aqueous systems.
Cyclomethicone	Soluble	Suitable for hair mists/serums.
Mineral Oil	Soluble	Suitable for lotions/creams.

Incorporation Methodology

Protocol A: Hydro-Alcoholic Perfume (Eau de Parfum)

• Weighing: Weigh the fragrance concentrate (oil phase).

• Fixative Addition: Add Cyclooctyl Ethyl Carbonate directly to the fragrance concentrate at 1.0% – 5.0% (w/w of the total formulation or 10-20% of the fragrance oil).

  • Rationale: Pre-mixing with the oil allows the fixative to interact with the volatiles before dilution.

• Dilution: Add Ethanol (SDA 40B).

• Maceration: Allow the mixture to age (macerate) for a minimum of 2 weeks at 4°C–15°C.

  • Rationale: This period is critical for the trans-esterification equilibrium and the formation of stable molecular complexes.

• Filtration: Chill to 0°C and filter to remove precipitated waxes.

Protocol B: Emulsion (O/W Lotion)

• Oil Phase: Incorporate CEC into the oil phase (lipids, emulsifiers) prior to heating.

  • Limit: Do not heat above 75°C for prolonged periods to prevent ester degradation.

• Emulsification: Combine with water phase and homogenize.

• Cool Down: If adding as a post-add (fragrance phase), mix CEC with the fragrance oil first, then add at <40°C.

Analytical Validation & Quality Control

To validate the efficacy of CEC as a fixative, the following self-validating experimental workflow is recommended.

Headspace Gas Chromatography (HS-GC-MS) Analysis

This protocol quantifies the "Headspace Retention Factor" (HRF).

Experimental Setup:

• Control Sample: Standard Fragrance Accord (e.g., Citrus/Floral) in Ethanol.

• Test Sample: Standard Fragrance Accord + 3% Cyclooctyl Ethyl Carbonate in Ethanol.

• Instrument: GC-MS with Headspace Autosampler.

Step-by-Step Protocol:

• Sample Prep: Place 1g of each sample into 20ml headspace vials.

• Incubation: Incubate vials at 32°C (skin temperature) for 30 minutes.

• Injection: Inject headspace vapor into the GC column.

• Time Points: Analyze at T=0, T=4 hours, and T=8 hours (leave vials open between measurements to simulate wear).

• Calculation:

  • Target: A Retention Factor >100% for top notes (e.g., Limonene) at T=4h indicates successful fixation.

Sensory Evaluation (Triangle Test)

• Objective: Determine if the addition of CEC alters the character or longevity perceptibly.

• Panel: 10 trained evaluators.

• Method: Blotter strips dipped in Control vs. Test.

• Evaluation:

  • T=0: Is there a significant odor difference? (Checks if CEC alters the profile too much).

  • T=6h: Which strip smells stronger? (Checks fixation efficacy).

Figure 2: Validation Workflow. Parallel analytical and sensory tracks ensure both chemical retention and olfactory performance.

Safety & Regulatory Considerations

• INCI Name: Cyclooctyl Ethyl Carbonate (Proposed/Generic). Note: Ensure verification with specific supplier MSDS as trade names may vary.

• CAS Number: Refer to specific supplier data (e.g., related to Alkyl-4-cyclooctenyl carbonates, CAS 61699-38-5 family).

• Handling:

  • Avoid contact with strong acids/bases (hydrolysis risk).

  • Standard PPE (gloves, goggles) required.

  • Flash Point: >100°C (Estimated).

• IFRA Compliance: Generally, carbonate esters are not restricted, but the specific cyclooctyl derivative must be checked against the latest IFRA amendment for potential sensitization or phototoxicity.

References

• Sprecker, M. A., et al. (1984). Alkyl-4-cyclooctenyl carbonates and uses thereof in augmenting or enhancing the aroma of perfume compositions. U.S. Patent No.[1] 4,452,730. Washington, DC: U.S. Patent and Trademark Office. Link

• Yamamoto, K., et al. (2006). Alkyl cycloheptylmethyl carbonates and perfume compositions. European Patent EP1698684A1. Link

• Eastman Chemical Company. (n.d.). Fragrance Fixatives: Mechanisms and Applications. (General reference for carbonate/ester fixative mechanisms). Link

• Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry. (Reference for Raoult's Law and fixation thermodynamics). Link

Sources

• 1. US4452730A - Alkyl-4-cyclooctenyl carbonates and uses thereof in augmenting or enhancing the aroma of perfume compositions, colognes and perfumed articles - Google Patents [patents.google.com]

Application Note: High-Purity Isolation of Cyclooctyl Ethyl Carbonate from Synthetic Reaction Mixtures

Abstract

This application note provides a comprehensive, field-proven protocol for the efficient isolation and purification of cyclooctyl ethyl carbonate from typical post-synthesis reaction mixtures. Cyclooctyl ethyl carbonate, an important intermediate in organic synthesis and a potential component in advanced material applications, requires high purity for subsequent use. The procedure detailed herein employs a systematic approach combining chemically-active liquid-liquid extraction to remove catalysts and unreacted starting materials, followed by a choice of high-vacuum fractional distillation or silica gel column chromatography for final purification. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth explanations for each procedural step to ensure both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction and Method Principle

The synthesis of cyclooctyl ethyl carbonate typically involves the reaction of cyclooctanol with an acylating agent like ethyl chloroformate, often in the presence of a tertiary amine base (e.g., triethylamine or pyridine) and an organic solvent. The resulting crude reaction mixture is a complex matrix containing the desired ester, unreacted cyclooctanol, residual base, and the corresponding hydrochloride salt byproduct.

The isolation strategy is therefore designed as a multi-stage process targeting the systematic removal of these specific impurities based on their differential physicochemical properties.

• Phase 1: Chemically-Active Extraction. This is the primary and most critical purification step. The process leverages the acid-base properties of the impurities.[1] An acidic wash protonates the residual amine base, rendering it water-soluble and facilitating its removal into the aqueous phase. A subsequent wash with a mild base, such as aqueous sodium bicarbonate, neutralizes any remaining acidic species and removes the acid from the previous step.[2][3][4]

• Phase 2: Drying and Concentration. The water-immiscible organic layer containing the crude product is thoroughly dried using an anhydrous salt and then concentrated under reduced pressure to remove the bulk solvent.

• Phase 3: Final Purification. The final step addresses non-ionizable, organic-soluble impurities, primarily unreacted cyclooctanol. Two robust methods are presented:

  • High-Vacuum Fractional Distillation: This method separates compounds based on differences in their boiling points.[5][6] It is highly effective for large-scale purifications where the boiling points of the product and impurities are sufficiently distinct.

  • Flash Column Chromatography: This technique separates compounds based on their differential affinity for a stationary phase (silica gel).[7][8][9] The less polar ester product elutes before the more polar cyclooctanol, affording very high purity, making it ideal for research-scale quantities.

Materials and Equipment

Reagents & Consumables	Equipment
Crude Cyclooctyl Ethyl Carbonate Reaction Mixture	Separatory Funnel (appropriate volume)
Diethyl Ether or Ethyl Acetate (ACS Grade)	Magnetic Stirrer and Stir Bars
1 M Hydrochloric Acid (HCl) Solution	Rotary Evaporator
Saturated Sodium Bicarbonate (NaHCO₃) Solution	High-Vacuum Pump and Manometer
Saturated Sodium Chloride (NaCl) Solution (Brine)	Fractional Distillation Apparatus (Vigreux column)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Heating Mantle with Stirring
Silica Gel (for chromatography, 230-400 mesh)	Glass Chromatography Column
Hexanes and Ethyl Acetate (HPLC Grade, for chromatography)	Thin-Layer Chromatography (TLC) Plates (Silica Gel 60 F₂₅₄)
Deionized Water	Standard Laboratory Glassware (flasks, beakers, etc.)

Safety Precautions

• General Handling: Perform all steps in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Solvent Flammability: Diethyl ether and hexanes are extremely flammable. Ensure there are no open flames or spark sources nearby.

• Acid/Base Handling: Hydrochloric acid and basic solutions are corrosive. Handle with care to avoid skin and eye contact.[10] The neutralization reaction between acid and base can be exothermic.[1]

• Vacuum Operations: Inspect all glassware for cracks or defects before applying a vacuum to prevent implosion. Use a safety shield for vacuum distillation.

Detailed Experimental Protocol

Phase 1: Liquid-Liquid Extraction Workup

This phase is designed to remove water-soluble and ionizable impurities from the crude reaction mixture.

• Initial Dilution: Transfer the crude reaction mixture to a separatory funnel of appropriate size (the funnel should not be more than 2/3 full). Dilute the mixture with an equal volume of an organic solvent like diethyl ether or ethyl acetate. This ensures the viscosity is low enough for efficient mixing.

• Acidic Wash: Add a volume of 1 M HCl solution approximately equal to the initial volume of the reaction mixture. Stopper the funnel, invert it, and open the stopcock to vent any pressure buildup. Shake vigorously for 30-60 seconds, venting periodically. Allow the layers to separate completely.

  • Rationale: The HCl reacts with the tertiary amine base (e.g., triethylamine) to form the corresponding water-soluble ammonium salt, which partitions into the aqueous layer.

• Layer Separation: Drain the lower aqueous layer and discard it.

• Basic Wash: Add an equal volume of saturated NaHCO₃ solution to the organic layer in the funnel. Shake gently at first, with frequent venting, as carbon dioxide gas will be evolved from the neutralization of residual acid. Once the effervescence subsides, shake vigorously for 30-60 seconds.[4] Allow the layers to separate.

  • Rationale: This wash neutralizes any remaining HCl from the previous step and removes any acidic byproducts.

• Layer Separation: Drain and discard the lower aqueous layer.

• Brine Wash: Add an equal volume of saturated NaCl solution (brine) and shake for 30 seconds. Allow the layers to separate.

  • Rationale: The brine wash removes the bulk of the dissolved water from the organic phase and helps to break any minor emulsions that may have formed.[1]

• Final Layer Separation: Drain the aqueous layer and transfer the remaining organic layer to a clean, dry Erlenmeyer flask.

Phase 2: Drying and Solvent Removal

• Drying: Add a sufficient amount of anhydrous MgSO₄ or Na₂SO₄ to the organic solution (typically 1-2 tablespoons for every 100 mL of solvent). Swirl the flask. If the drying agent clumps together, add more until some remains free-flowing. Let it stand for 15-20 minutes.

  • Rationale: Anhydrous salts bind to water molecules, effectively removing trace water from the organic solvent to prevent hydrolysis of the ester during subsequent heating.[11]

• Filtration: Filter the dried solution through a fluted filter paper or a cotton plug in a funnel to remove the drying agent. Collect the filtrate in a round-bottom flask.

• Concentration: Remove the organic solvent using a rotary evaporator. The bath temperature should be kept low (30-40°C) to avoid loss of the product. Continue evaporation until a constant weight of the residual oil (the crude cyclooctyl ethyl carbonate) is obtained.

Phase 3, Option A: Purification by High-Vacuum Fractional Distillation

This method is ideal for purifying multi-gram quantities of the product.

• Apparatus Setup: Assemble a fractional distillation apparatus using a short Vigreux column. Ensure all glassware is dry and joints are properly sealed. Attach the collection flask and connect the apparatus to a vacuum pump through a cold trap.

• Distillation: Begin stirring and gently heat the crude product in the distillation flask using a heating mantle. Slowly reduce the pressure.

• Fraction Collection: Collect and discard any low-boiling initial fractions. Collect the main fraction of pure cyclooctyl ethyl carbonate at a constant temperature and pressure.[12] High-boiling esters require a good vacuum to distill at a reasonable temperature and avoid decomposition.[13]

• Completion: Once the main fraction has been collected and the temperature begins to rise or drop, stop the distillation. Allow the apparatus to cool completely before venting to atmospheric pressure.

Phase 3, Option B: Purification by Flash Column Chromatography

This is the preferred method for achieving the highest purity on a research scale.

• TLC Analysis: Determine an appropriate eluent system by performing TLC on the crude product. A mixture of hexanes and ethyl acetate is a good starting point. The desired product spot should have an Rf value of approximately 0.3-0.4. Unreacted cyclooctanol will be more polar and have a lower Rf.

• Column Packing: Pack a glass chromatography column with silica gel using the chosen eluent system (as a slurry). Ensure the silica bed is compact and level.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a less polar solvent like dichloromethane. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the sample through the column with the chosen solvent system, applying positive pressure (flash chromatography). Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions in a round-bottom flask and remove the eluent using a rotary evaporator to yield the purified cyclooctyl ethyl carbonate.

Characterization and Quality Control

The purity of the isolated cyclooctyl ethyl carbonate should be confirmed using one or more of the following analytical techniques:

• Thin-Layer Chromatography (TLC): A single spot should be observed in the purified sample when co-spotted with the crude mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation and detects proton- or carbon-containing impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Determines purity by peak area and confirms the molecular weight of the product.

• Infrared (IR) Spectroscopy: Confirms the presence of the characteristic carbonate ester carbonyl (C=O) stretch (~1740-1750 cm⁻¹).

Troubleshooting

Problem	Possible Cause	Solution
Persistent Emulsion During Extraction	High concentration of salts or surfactants; vigorous shaking.	Add more brine to the separatory funnel to increase the ionic strength of the aqueous phase.[7] Allow the funnel to stand undisturbed for a longer period. If necessary, filter the entire mixture through a pad of Celite.
Low Product Recovery After Extraction	Product is partially water-soluble; incomplete extraction.	Perform a "back-extraction": extract the combined aqueous layers with a fresh portion of the organic solvent and combine this with the main organic layer.[1] Ensure the pH of the aqueous layer is appropriate during washes.
Product Decomposes During Distillation	Temperature is too high due to insufficient vacuum; presence of acidic/basic traces.	Ensure the vacuum pump is operating efficiently and the system is free of leaks. Verify that the neutralization washes in Phase 1 were thorough. Distill at the lowest possible pressure.[13]
Poor Separation on Chromatography Column	Inappropriate eluent system; column overloading.	Re-optimize the eluent system using TLC to achieve better separation between the product and impurity spots. Use a larger column or load less crude material.

Visualization of Workflow

Caption: Workflow for the isolation of cyclooctyl ethyl carbonate.

Caption: Distribution of components during liquid-liquid extraction.

References

• University of York. (n.d.). Chemically-active extraction. Chemistry Teaching Labs. Retrieved from [Link]

• Google Patents. (2016). WO2016104758A1 - Carbonate-ester purification method, carbonate-ester-solution production method, and carbonate-ester purification apparatus.
• Google Patents. (1989). US4855053A - Extraction of organic compounds from aqueous solutions.

• ResearchGate. (2025). Extraction of organic and inorganic compounds from aqueous solutions using hollow fibre liquidliquid contactor. Retrieved from [Link]

• ResearchGate. (2020). How to separate ester from carboxylic acid by using chromatography? Retrieved from [Link]

• Google Patents. (1970). US3513078A - Process for purification of high boiling esters for removal of alcohols by plural stage distillation with steam or inert gas.

• Journal of Laboratory Chemical Education. (n.d.). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Oxford Academic. (2012). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Retrieved from [Link]

• Ali, M. (2021). Experimental No. (6) Extraction. Retrieved from [Link]

• Phelps, I. K., & Eddy, W. (1908). Purification of Esters. Journal of the American Chemical Society, 30(2), 253-256. Retrieved from [Link]

• Love, B. (1994). Extraction of Organic Compounds from Aqueous Solutions. Journal of Chemical Education, 71(6), 517. Retrieved from [Link]

• HSC Chemistry & Physics. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Retrieved from [Link]

• Google Patents. (1972). US3661972A - Purification of high boiling esters.

• University of Massachusetts. (n.d.). Esters. An Introduction. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. Chempedia. Retrieved from [Link]

• YouTube. (2014). Organic Preparation & Purification of an Ester. Retrieved from [Link]

• Google Patents. (1981). US4304925A - Process for purifying esters.

Sources

• 1. Chemistry Teaching Labs - Chemically-active extraction [chemtl.york.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. ajsonline.org [ajsonline.org]
• 4. youtube.com [youtube.com]
• 5. scienceready.com.au [scienceready.com.au]
• 6. vernier.com [vernier.com]
• 7. benchchem.com [benchchem.com]
• 8. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 9. flinnsci.com [flinnsci.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. people.chem.umass.edu [people.chem.umass.edu]
• 13. US3513078A - Process for purification of high boiling esters for removal of alcohols by plural stage distillation with steam or inert gas - Google Patents [patents.google.com]

Application of Cyclooctyl Ethyl Carbonate in Functional Polymer Synthesis

Introduction

Aliphatic polycarbonates (APCs) have emerged as a highly promising class of biodegradable and biocompatible polymers for a wide range of biomedical applications, including drug delivery, tissue engineering, and medical device fabrication.[1] The versatility of APCs stems from the ability to tune their physical, chemical, and biological properties through the synthesis and polymerization of functional cyclic carbonate monomers. Among these, eight-membered cyclic carbonates are particularly noteworthy due to their higher ring strain, which makes them more susceptible to ring-opening polymerization (ROP) compared to their five- and six-membered counterparts.[1][2] This application note focuses on the synthesis and application of functional polymers derived from cyclooctyl ethyl carbonate and its structural analogs, providing detailed protocols and insights for researchers in polymer chemistry, materials science, and drug development. While direct literature on "cyclooctyl ethyl carbonate" is sparse, we will draw upon extensive research on structurally similar N-substituted 8-membered cyclic carbonates with alkyl pendant groups to provide a comprehensive guide.[2][3]

Synthesis of Functional Eight-Membered Cyclic Carbonate Monomers

The synthesis of functional eight-membered cyclic carbonates is a critical first step in producing well-defined functional polycarbonates. A general and efficient method for synthesizing N-substituted eight-membered cyclic carbonates involves the cyclization of N-substituted diethanolamines with a carbonyl source, such as ethyl chloroformate or triphosgene, in the presence of a base.[1] This approach allows for the incorporation of various functional groups, including alkyl chains that can modulate the hydrophobicity and degradation kinetics of the resulting polymer.

Protocol: Synthesis of an N-Alkyl-Substituted Eight-Membered Cyclic Carbonate

This protocol describes a general procedure for the synthesis of an N-alkyl-substituted eight-membered cyclic carbonate, which serves as a model for the synthesis of cyclooctyl ethyl carbonate analogs.

Materials:

• N-alkyldiethanolamine

• Ethyl chloroformate or triphosgene

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Argon or Nitrogen gas

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.

• Reagent Addition: Dissolve N-alkyldiethanolamine and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Cyclization: Cool the solution to 0 °C in an ice bath. Add a solution of ethyl chloroformate (1.1 equivalents) or triphosgene (0.4 equivalents) in anhydrous dichloromethane dropwise via the dropping funnel over 1-2 hours.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction by adding a saturated solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

Expected Outcome: The desired N-alkyl-substituted eight-membered cyclic carbonate is typically obtained as a colorless oil or a white solid with yields ranging from 21% to 53%, depending on the specific N-substituent.[1]

Ring-Opening Polymerization (ROP) of Functional Eight-Membered Cyclic Carbonates

The ring-opening polymerization of functional eight-membered cyclic carbonates allows for the synthesis of well-defined polycarbonates with controlled molecular weights and low dispersities.[1] Organocatalytic ROP is a particularly attractive method due to its mild reaction conditions and tolerance to various functional groups.

Logical Workflow for ROP

Caption: Self-assembly of amphiphilic block copolymers.

Protocol: Synthesis of a PEG-b-Polycarbonate Block Copolymer

This protocol outlines the synthesis of an amphiphilic block copolymer using a PEG macroinitiator.

Materials:

• Poly(ethylene glycol) monomethyl ether (mPEG-OH)

• N-alkyl-substituted eight-membered cyclic carbonate monomer

• Organocatalyst (TBD or DBU)

• Anhydrous solvent (Toluene or DCM)

• Methanol

Procedure:

• Macroinitiator Preparation: Dry the mPEG-OH by azeotropic distillation with toluene or by drying under vacuum at elevated temperature.

• Polymerization: In a glovebox or under an inert atmosphere, dissolve the dried mPEG-OH and the monomer in the anhydrous solvent.

• Catalysis: Add the organocatalyst to initiate the ROP of the cyclic carbonate from the hydroxyl end-group of the mPEG.

• Reaction and Purification: Follow the same procedure as the homopolymerization protocol for reaction time, termination, and purification.

Expected Outcome: The resulting PEG-b-polycarbonate is an amphiphilic block copolymer that can be used for the formulation of drug-loaded nanoparticles.

Conclusion

The synthesis of functional polymers from cyclooctyl ethyl carbonate and its analogs offers a versatile platform for the development of advanced biomaterials. The ability to precisely control the polymer architecture and functionality through ring-opening polymerization opens up numerous possibilities for applications in drug delivery, tissue engineering, and regenerative medicine. The protocols and insights provided in this application note serve as a valuable resource for researchers and scientists working at the interface of polymer chemistry and biomedical sciences.

References

• Preparation of Biodegradable Cationic Polycarbonates and Hydrogels through the Direct Polymerization of Quaternized Cyclic Carbonates. ACS Biomaterials Science & Engineering. Available at: [Link]

• Amphiphilic and Hydrophilic Block Copolymers from Aliphatic N-Substituted 8 Membered Cyclic Carbonates: A Versatile Macromolecular Platform for Biomedical Applications. ResearchGate. Available at: [Link]

• Aliphatic polycarbonates from cyclic carbonate monomers and their application as biomaterials. Pure. Available at: [Link]

• Cholesterol functionalized aliphatic N-substituted 8-membered cyclic carbonate. PMC. Available at: [Link]

• Ethylene carbonate/cyclic ester random copolymers synthesized by ring-opening polymerization. Polymer Chemistry (RSC Publishing). Available at: [Link]

Sources

• 1. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cholesterol functionalized aliphatic N-substituted 8-membered cyclic carbonate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Cyclooctyl Ethyl Carbonate by Vacuum Distillation

Welcome to the technical support center for the purification of cyclooctyl ethyl carbonate. This guide is designed for researchers, scientists, and drug development professionals who are looking to achieve high purity of this compound through vacuum distillation. As a high-boiling point ester, cyclooctyl ethyl carbonate requires purification under reduced pressure to prevent thermal degradation and ensure the integrity of the final product.[1][2][3] This document provides practical, in-depth answers to common questions and troubleshooting challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation necessary for purifying cyclooctyl ethyl carbonate?

Vacuum distillation is the method of choice for compounds with high boiling points or those that are sensitive to heat.[1][3][4] By reducing the pressure inside the distillation apparatus, the boiling point of the liquid is significantly lowered.[2][4] For a large molecule like cyclooctyl ethyl carbonate, distillation at atmospheric pressure would require very high temperatures, likely leading to thermal decomposition. This can result in a discolored product, lower yield, and the formation of impurities.[5] Using a vacuum allows for distillation at a much lower, safer temperature, preserving the chemical structure of the molecule.[3]

Q2: What is the estimated boiling point of cyclooctyl ethyl carbonate under vacuum?

Once you have an atmospheric boiling point, you can use a nomograph to predict the boiling point at your target pressure.

How to Use a Pressure-Temperature Nomograph:

• Locate the atmospheric boiling point of your compound on the central line (Boiling Point at 760 mmHg).

• Locate the target pressure of your vacuum system on the right-hand line (Pressure in mmHg).

• Use a straight edge to draw a line connecting these two points.

• The point where this line intersects the left-hand line (Observed Boiling Point) is your estimated boiling point under vacuum.[6][7]

Table 1: Estimated Boiling Points of a Hypothetical High-Boiling Ester (Atmospheric BP ~280°C) at Various Pressures

Vacuum Pressure (mmHg/Torr)	Estimated Boiling Point (°C)	Vacuum Level
10	~145-155	Medium Vacuum
5	~130-140	Medium Vacuum
1	~105-115	High Vacuum
0.5	~95-105	High Vacuum

Note: These values are illustrative estimates based on nomograph principles for a compound with a high molecular weight. Actual temperatures will vary. An interactive nomograph tool can provide more precise estimates.

Q3: What type of vacuum pump and distillation column are best suited for this purification?

Vacuum Pump Selection: The choice of vacuum pump depends on the desired pressure. For high-boiling esters like cyclooctyl ethyl carbonate, a final pressure between 0.5 and 10 mmHg is often ideal.

• Rotary Vane Pumps: These are the workhorses for many labs, capable of achieving pressures well below 1 mmHg, making them highly suitable for this application.[4] They require regular oil changes to prevent contamination and maintain performance.

• Dry Scroll or Diaphragm Pumps: These are excellent oil-free options that reduce the risk of solvent contamination.[3] While typically reaching pressures in the 1-10 mmHg range, they are often sufficient and require less maintenance.

Distillation Column Selection: To achieve good separation from closely boiling impurities, a fractionating column is recommended.

• Vigreux Column: A simple and effective choice for many applications, providing a good number of theoretical plates for basic separations.

• Packed Columns (Raschig Rings, etc.): For more challenging separations, a column packed with random or structured packing increases the surface area for vapor-liquid equilibrium, enhancing separation efficiency.[9] Packed columns often have a lower pressure drop, which is advantageous in vacuum systems.[10]

Troubleshooting Guide

This section addresses specific problems you might encounter during the vacuum distillation of cyclooctyl ethyl carbonate.

Problem: The distillation is extremely slow or not occurring at the predicted temperature.

• Possible Cause 1: Vacuum Leak. This is the most common issue. The system is not reaching the target vacuum level, meaning a higher temperature is required for boiling.

  • Solution:

    • Check All Connections: Ensure all ground glass joints are properly sealed. Use a minimal amount of high-vacuum grease. Check that all tubing and stopper connections are airtight.

    • Isolate the Pump: Disconnect your apparatus and connect the vacuum gauge directly to the pump to confirm it is pulling the expected vacuum. If the pump itself is underperforming, it may need an oil change or service.

    • Perform a Leak Test: Once the system is under full vacuum, close the stopcock to the pump and monitor the gauge. A rapid rise in pressure indicates a significant leak.[5]

• Possible Cause 2: Insufficient Heating. The heating mantle may not be providing enough energy to bring the bulk liquid to its boiling point, even if the temperature controller is set correctly.

  • Solution:

    • Ensure Good Thermal Contact: Make sure the distillation flask is seated well within the heating mantle. Using a heat transfer fluid (like silicone oil) or sand can improve contact.

    • Insulate the Apparatus: Wrap the distillation flask (above the mantle) and the column with glass wool or aluminum foil to minimize heat loss to the environment. This is especially important for high-boiling compounds.

• Possible Cause 3: Incorrect Thermometer Placement. The thermometer must be positioned correctly to measure the temperature of the vapor that is in equilibrium with the liquid.

  • Solution: The top of the thermometer bulb should be level with the bottom of the side-arm leading to the condenser.[11] If it's too high, the measured temperature will be too low; if it's too low, it will not reflect the true vapor temperature.

Problem: The product in the distillation flask or the distillate is turning yellow or brown.

• Possible Cause: Thermal Decomposition. Carbonate esters can be susceptible to thermal degradation at high temperatures.[12] The discoloration is a sign that the compound is breaking down, which will compromise the purity of your final product.

  • Solution:

    • Improve the Vacuum: The primary solution is to achieve a lower pressure (a deeper vacuum). This will lower the required distillation temperature and minimize decomposition.[5] Troubleshoot any leaks in your system.

    • Reduce Residence Time: Use a smaller distillation flask so that the material is not heated for an extended period before vaporizing. A short-path distillation apparatus is ideal for highly sensitive compounds.

    • Avoid Overheating: Do not heat the flask too aggressively. Increase the temperature gradually until a steady distillation rate is achieved.

Problem: The liquid in the distillation flask is bumping violently or foaming.

• Possible Cause 1: Superheating. Under vacuum, liquids can superheat easily and then boil explosively (bumping). Standard boiling chips are often ineffective as the trapped air is quickly removed by the vacuum.

  • Solution:

    • Vigorous Stirring: The most effective method is to use a magnetic stir bar and a stirring hot plate/mantle. The stirring action creates nucleation sites and ensures even heating, preventing bumping.[11]

    • Use a Capillary Ebulliator: A fine capillary tube that introduces a slow, steady stream of nitrogen or air into the bottom of the flask provides a continuous stream of nucleation sites. This is a classic and highly effective technique.

• Possible Cause 2: Foaming. High-viscosity liquids or the presence of certain impurities can lead to foaming, where bubbles do not break easily and can carry crude material over into the condenser.

  • Solution:

    • Use a Larger Distillation Flask: Ensure the flask is no more than half full to provide ample headspace for the foam to collapse.

    • Gradual Vacuum Application: Apply the vacuum slowly to the system. A sudden drop in pressure can cause dissolved gases to evolve rapidly, leading to foam.[5]

    • Anti-Foaming Agents: In some cases, a very small amount of a high-boiling, inert anti-foaming agent can be added, but this should be done with caution as it will remain in the distillation pot.

Experimental Workflow & Troubleshooting Logic

The following diagram outlines a logical workflow for setting up and troubleshooting the vacuum distillation of cyclooctyl ethyl carbonate.

Caption: Troubleshooting workflow for vacuum distillation.

References

• Erowid. (n.d.). Nomograph for the calculation of boiling points under vacuum. Rhodium.ws. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Nomograph for Calculating Boiling Points Under Vacuum. Retrieved from [Link]

• Oregon State University. (n.d.). Pressure vs. Temperature for Vacuum Distillation. Retrieved from [Link]

• PubChem. (n.d.). Cyclobutyl ethyl carbonate. National Center for Biotechnology Information. Retrieved from [Link]

• Kenar, J. A., et al. (2014). Synthesis and characterization of dialkyl carbonates prepared from mid-, long-chain, and Guerbet alcohols. ResearchGate. Retrieved from [Link]

• Afinia Label. (n.d.). Troubleshooting Common Issues in Molecular Distillation Equipment. Retrieved from [Link]

• Quora. (2018). What is the formula to figure a boiling point in a vacuum?. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). Ethyl (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl carbonate. American Chemical Society. Retrieved from [Link]

• Lab Manager. (2025). How to troubleshoot a distillation unit in a lab?. Retrieved from [Link]

• PubChem. (n.d.). Cyclooctyl methyl carbonate. National Center for Biotechnology Information. Retrieved from [Link]

• Pressure Control Solutions. (2019). Vacuum Distillation issues?. Retrieved from [Link]

• Graham Corporation. (n.d.). Understanding ejector systems necessary to troubleshoot vacuum distillation. Retrieved from [Link]

• Fiveable. (2025). Advanced distillation techniques and troubleshooting. Retrieved from [Link]

• ChemIDplus. (n.d.). Ethyl Carbonate. National Library of Medicine. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 1-Chloroethyl Cyclohexyl Carbonate. Retrieved from [Link]

• Lechler. (n.d.). What is Vacuum Distillation & How Does it Work?. Retrieved from [Link]

• BRANDTECH Scientific. (n.d.). Vacuum Distillation: Process, Applications & Pump Requirements. Retrieved from [Link]

• Park, J., et al. (n.d.). Synthesis of Cyclic Carbonates from CO2 and Epoxides Catalyzed by Low Loadings of Benzyl Bromide/DMF at Atmospheric Pressure. ACS. Retrieved from [Link]

• MDPI. (2018). Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. Retrieved from [Link]

• Busch. (n.d.). Vacuum Distillation. Retrieved from [Link]

• MDPI. (2020). Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. Retrieved from [Link]

• Journal of Al-Nahrain University. (n.d.). Synthesis, Studying The Thermal Properties Of Some New Monomers And Polymers By Ring Opening. Retrieved from [Link]

• Organic Chemistry Lab Techniques. (2022). Vacuum Distillation. YouTube. Retrieved from [Link]

• Nasirli, E. F., et al. (n.d.). Synthesis of Ethylene Carbonate by the Cycloaddition Reaction of Ethylene Oxide with Carbon Dioxide in the Presence of High Efficient Zinc-Phenolate Catalysts. Retrieved from [Link]

• The Italian Association of Chemical Engineering. (2019). A Study of the Influential Factors Regarding the Thermal Stability of Polymeric Materials. Retrieved from [Link]

• National Institutes of Health. (n.d.). Thermal Stability of Amorphous Solid Dispersions. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclooctane, ethyl-. Retrieved from [Link]

• Wikipedia. (n.d.). Ethylene carbonate. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclic Carbonates Synthesis via Catalytic Cycloaddition of Carbon Dioxide and Epoxides. Retrieved from [Link]

• Google Patents. (n.d.). Process for purifying ethylene carbonate.

Sources

• 1. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 2. What is Vacuum Distillation & How Does it Work? | Lechler | Lechler US [lechlerusa.com]
• 3. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]
• 4. buschvacuum.com [buschvacuum.com]
• 5. njhjchem.com [njhjchem.com]
• 6. Nomograph for the calculation of boiling points under vacuum - [www.rhodium.ws] [erowid.org]
• 7. cheresources.com [cheresources.com]
• 8. P vs. T data [sites.science.oregonstate.edu]
• 9. fiveable.me [fiveable.me]
• 10. graham-mfg.com [graham-mfg.com]
• 11. hainalab.com [hainalab.com]
• 12. aidic.it [aidic.it]

Technical Support Center: Cyclooctyl Ethyl Carbonate (COEC) Formulations

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Thermal & Hydrolytic Stability of Carbonate Ester Formulations Audience: Pharmaceutical Scientists & Formulation Engineers

Diagnostic Framework: Why is my formulation degrading?

Welcome to the COEC technical support hub. Cyclooctyl Ethyl Carbonate (COEC) is a specialized carbonate ester often utilized in drug development to modulate lipophilicity (as a prodrug moiety) or as a high-boiling, polar aprotic solvent in specialized delivery systems.

While carbonate esters generally exhibit superior stability compared to carboxylic esters, COEC presents unique challenges due to the steric bulk of the cyclooctyl ring and the susceptibility of the carbonate linkage to specific degradation pathways.

Degradation Pathways Analysis

Before attempting stabilization, you must identify the degradation mechanism. COEC primarily degrades via two distinct pathways depending on the stressor:

• Hydrolysis (Moisture/pH driven): The carbonyl carbon is attacked by water/hydroxide, leading to chain scission. This is the dominant pathway in aqueous formulations.

• Thermal Elimination (Heat driven): At high temperatures (>60°C), the cyclooctyl ring can undergo cis-elimination (Chugaev-type mechanism), releasing CO₂ and forming cyclooctene.

Visualizing the Degradation Logic

Figure 1: Primary degradation pathways for Cyclooctyl Ethyl Carbonate. Note that gas evolution (CO₂) occurs in both pathways, often causing pressure buildup in sealed vials.

Formulation Strategies (FAQs)

Q1: What is the optimal pH window for COEC stability?

Answer: pH 4.5 – 6.0. Carbonate esters possess a "U-shaped" pH-stability profile.

• Alkaline Instability: Above pH 7.5, hydroxide ions (

  ) act as potent nucleophiles, rapidly attacking the carbonyl carbon. The steric hindrance of the cyclooctyl group provides some protection compared to diethyl carbonate, but not enough to survive sustained basic conditions.

• Acidic Stability: COEC is relatively stable in acidic conditions, but below pH 3.0, acid-catalyzed hydrolysis accelerates.

• Recommendation: Use Citrate or Acetate buffers. Avoid Phosphate buffers if possible, as phosphate ions can act as general base catalysts, accelerating hydrolysis even at neutral pH [1].

Q2: I see precipitation in my formulation after 2 weeks at 40°C. Is this degradation?

Answer: Likely, yes. If COEC hydrolyzes, it releases Cyclooctanol .

• Solubility Mismatch: COEC is moderately lipophilic. Cyclooctanol is a waxy solid (mp ~20°C) with lower water solubility than the parent carbonate in certain cosolvent systems.

• Diagnostic: Run an HPLC assay. If the parent peak decreases and a more hydrophobic peak (Cyclooctanol) appears, it is hydrolysis.

• Fix: Increase the ratio of solubilizers (e.g., Cyclodextrins or PEG-400) or switch to a lyophilized powder format to remove water entirely.

Q3: Can I use primary amine excipients (e.g., Lysine, Tris buffer)?

Answer: NO. Primary amines react with carbonates via aminolysis , forming carbamates.

• Reaction:

  .

• Alternative: Use Good's buffers (e.g., MES, HEPES) or tertiary amines which are non-nucleophilic.

Experimental Validation Protocols

To scientifically validate the stability of your formulation, do not rely on "room temperature" observation. You must determine the Activation Energy (

) using the Arrhenius equation.[1]

Protocol A: Accelerated Stability Assessment (Arrhenius Method)

Objective: Predict shelf-life (

) at 25°C using high-temperature stress data.

Materials:

• HPLC System (UV detection at 210 nm or CAD).

• Thermostatic chambers (40°C, 50°C, 60°C).

• Sealed glass ampoules (to prevent volatile loss).

Step-by-Step Workflow:

• Preparation: Prepare the COEC formulation at target concentration (e.g., 10 mg/mL) in the final buffer/solvent system.

• Aliquot: Split into 15 glass ampoules. Flame seal or crimp tightly.

• Incubation: Place 5 vials at 40°C, 5 vials at 50°C, and 5 vials at 60°C.

• Sampling: Pull one vial from each temperature point at Day 0, 3, 7, 14, and 21.

• Quench: Immediately cool sampled vials to 4°C to stop the reaction.

• Analysis: Quantify remaining COEC via HPLC.

• Calculation:

  • Plot

    vs. Time to determine the rate constant ( ) for each temperature (assuming First-Order kinetics).

  • Plot

    vs. (Kelvin).[2] The slope .[1][2]

  • Extrapolate

    to 298K (25°C) to calculate shelf life.

Data Interpretation Table: Typical Degradation Rates

Temperature	Rate Constant ( )	Half-Life ( )	Interpretation
40°C		~330 Days	Acceptable for short-term study.
50°C		~81 Days	Significant degradation.
60°C		~21 Days	Critical Point: If rate exceeds this, thermal elimination is likely occurring alongside hydrolysis.

Note: Data above is illustrative of a typical hindered carbonate. Actual values depend on specific buffer composition.

Troubleshooting Workflow

Use this decision tree to resolve stability failures in real-time.

Figure 2: Troubleshooting logic for COEC formulation failures.

References

• Waterman, K. C., et al. (2002). "Hydrolysis in Pharmaceutical Formulations." Pharmaceutical Development and Technology. A foundational text on ester/carbonate hydrolysis mechanisms and the catalytic effect of phosphate buffers.

• PubChem. (2025).[3] "Cyclooctyl Ethyl Carbonate Compound Summary." National Library of Medicine. Provides physicochemical properties and structural data.[3][4][5][6]

• Karaman, R. (2013).[7] "Prodrugs Design - The Carbonate Approach." Chemical Biology & Drug Design. Discusses the stability advantages of carbonates over esters in prodrug design.

• Yoshioka, S., & Stella, V. J. (2000). "Stability of Drugs and Dosage Forms."[1][2][8][9] Springer. The authoritative guide on Arrhenius plots and shelf-life prediction protocols.

• Simplicio, A. L., et al. (2007). "Prodrugs for Amines." Molecules. Details the aminolysis pathway where amine excipients attack carbonate linkers.

Sources

• 1. Using the Arrhenius Equation to Predict Drug Shelf Life – StabilityStudies.in [stabilitystudies.in]
• 2. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 3. Cyclooctyl methyl carbonate | C10H18O3 | CID 109116 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclobutyl ethyl carbonate | C7H12O3 | CID 21275270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl carbonate | CAS#:105-58-8 | Chemsrc [chemsrc.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Carbonate and Carbamate Prodrugs [ebrary.net]
• 8. Stability testing and shelf life estimation | PPT [slideshare.net]
• 9. biopharminternational.com [biopharminternational.com]

Removing unreacted cyclooctanol from cyclooctyl ethyl carbonate product

Welcome to the technical support guide for the purification of cyclooctyl ethyl carbonate. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges in removing unreacted cyclooctanol from the final product. We will explore the underlying principles of various purification techniques and provide detailed, field-tested protocols to ensure you achieve the desired purity for your compound.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove unreacted cyclooctanol from my cyclooctyl ethyl carbonate product?

A: Residual starting material, like cyclooctanol, can significantly impact the results of downstream applications. For drug development professionals, even small amounts of impurities can alter the pharmacological and toxicological profile of the target molecule. For material scientists, the presence of a reactive hydroxyl group from cyclooctanol can interfere with polymerization reactions or affect the final properties of the material. Therefore, achieving high purity is essential for data integrity and the success of subsequent experiments.

Q2: What are the primary methods for separating cyclooctanol from cyclooctyl ethyl carbonate?

A: The separation strategy hinges on the differences in the physicochemical properties of the two compounds. The primary methods are:

• Fractional Vacuum Distillation: Exploits the difference in boiling points between the two substances.

• Flash Column Chromatography: Leverages the polarity difference between the alcohol (more polar) and the carbonate ester (less polar).

• Aqueous Liquid-Liquid Extraction (Work-up): Uses the slight water solubility of cyclooctanol to wash it away from the highly water-insoluble product.

Q3: How do I choose the most appropriate purification method for my scale and purity requirements?

A: The choice depends on several factors: the quantity of material, the required final purity, and the available equipment.

• For large quantities (>10 g) where high purity is needed: Fractional vacuum distillation is often the most efficient method.

• For small to medium quantities (<10 g) requiring very high purity: Flash column chromatography is the gold standard, offering excellent separation.

• For initial, crude purification or large scales not requiring ultra-high purity: A simple aqueous work-up can effectively remove the bulk of the cyclooctanol before a final polishing step.

Below is a decision-making workflow to help guide your choice.

Caption: Decision workflow for selecting a purification method.

Physicochemical Data Comparison

A successful separation relies on exploiting the differences between your product and the impurity. The following table summarizes the key properties.

Property	Cyclooctanol (Impurity)	Cyclooctyl Ethyl Carbonate (Product)	Rationale for Separation
Molecular Weight	128.21 g/mol [1][2]	202.29 g/mol	Significant mass difference.
Boiling Point	~209 °C (at 760 mmHg)[3][4][5]	>230 °C (Estimated)	The boiling point difference allows for separation by fractional vacuum distillation.
106-108 °C (at 22 mmHg)[1][6][7]
Polarity	More Polar (due to -OH group)	Less Polar (Ester)	The polarity difference is ideal for separation by flash column chromatography.
Solubility in Water	Limited, ~5.4 g/L[4][5]	Very Low (Insoluble, Estimated)	Allows for removal via aqueous extraction (washing).
Solubility in Organics	Soluble in common organic solvents[8][9].	Soluble in common organic solvents.	Both are soluble, so separation must rely on other properties.

Note: Properties for cyclooctyl ethyl carbonate are estimated based on its structure and data from similar compounds like ethyl octyl carbonate and diethyl carbonate[10][11].

Troubleshooting Guide 1: Fractional Vacuum Distillation

Q: When is distillation the best choice?

A: Distillation is ideal for large-scale purifications where the product is thermally stable. Given the high boiling points, vacuum distillation is mandatory to prevent decomposition. The significant difference in boiling points between cyclooctanol (~209 °C) and the higher-boiling product makes this an effective method.

Q: My product is co-distilling with the cyclooctanol. What's wrong?

A: This indicates inefficient fractionation. Consider these points:

• Vacuum Level: Is your vacuum strong and stable? A fluctuating vacuum will cause boiling points to change, leading to poor separation. Aim for a pressure where the cyclooctanol boils at a manageable temperature (e.g., 100-120 °C).

• Column Efficiency: Are you using a fractionating column (e.g., Vigreux or packed)? A simple distillation setup may not be sufficient. For challenging separations, a packed column (e.g., with Raschig rings) provides a greater surface area for the vapor-liquid equilibria needed for separation.

• Heating Rate: Are you heating the distillation flask too quickly? Slow, steady heating is crucial. Use a heating mantle with a stirrer for even temperature distribution and to prevent bumping.

Caption: Workflow for fractional vacuum distillation.

Troubleshooting Guide 2: Flash Column Chromatography

Q: Why should I use flash chromatography?

A: This is the preferred method for achieving the highest purity, especially on small to medium scales. The polarity difference between the hydroxyl group of cyclooctanol and the carbonate ester of the product is significant, allowing for excellent separation on a polar stationary phase like silica gel.

Q: I'm not getting good separation on my column (spots are overlapping on TLC). How can I fix this?

A: Poor separation is almost always a solvent system issue.

• Solvent Polarity: Your eluent is likely too polar, causing both compounds to move too quickly up the column. Start with a very non-polar solvent system (e.g., 98:2 Hexane:Ethyl Acetate) and gradually increase the polarity. The goal is to have the product (less polar) with an Rf value of ~0.3-0.4 and a clear separation from the cyclooctanol spot, which should be closer to the baseline.

• Column Overloading: Using too much crude material for the amount of silica will result in broad bands that overlap. A general rule is to use a 1:30 to 1:100 ratio of crude material to silica gel by weight.

• Sample Loading: Did you load the sample correctly? For best results, dissolve the crude material in a minimal amount of a non-polar solvent (like dichloromethane or toluene), adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of your column. This "dry loading" technique prevents band broadening.

Caption: Workflow for flash column chromatography.

Troubleshooting Guide 3: Aqueous Work-up (Extraction)

Q: When is a simple wash/extraction sufficient?

A: An aqueous work-up is a great first-pass purification step to remove the bulk of water-soluble impurities. While cyclooctanol has limited water solubility, multiple washes can effectively reduce its concentration. This is often done before a final purification by distillation or chromatography to reduce the burden on those techniques.

Q: An emulsion formed during the wash and the layers won't separate. What should I do?

A: Emulsions are common when organic and aqueous layers have similar densities or when surfactants are present.

• Break the Emulsion: Add a saturated sodium chloride solution (brine). The increased ionic strength of the aqueous layer helps to force the separation of the two phases.

• Patience: Allow the separatory funnel to sit undisturbed for an extended period (15-30 minutes).

• Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite can help break the emulsion.

Detailed Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus with a short Vigreux column, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Loading: Charge the crude reaction mixture into the distillation flask, adding a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Vacuum: Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge. Slowly and carefully apply the vacuum to the desired pressure (e.g., 10-20 mmHg).

• Heating: Begin stirring and gently heat the flask using a heating mantle.

• Fraction 1 (Cyclooctanol): Observe the temperature. As the first plateau is reached (this will be the boiling point of cyclooctanol at your working pressure), collect the distillate in the first receiving flask.

• Intermediate Fraction: Once all the cyclooctanol has distilled, the temperature will rise sharply. At this point, switch to a second receiving flask to collect an intermediate fraction.

• Fraction 2 (Product): As the temperature stabilizes at a second, higher plateau, collect the pure cyclooctyl ethyl carbonate product in a new, clean receiving flask.

• Shutdown: Stop the heating, allow the system to cool, and then slowly and carefully vent the apparatus to atmospheric pressure before disassembling.

Protocol 2: Flash Column Chromatography

• TLC Analysis: First, determine the optimal eluent system using thin-layer chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate). The ideal system will give your product an Rf of ~0.3-0.4 and show good separation from the cyclooctanol spot.

• Column Packing: Select an appropriately sized column. Fill it with silica gel slurried in the non-polar component of your eluent system. Allow the silica to pack evenly, draining excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed silica column.

• Elution: Gently add your pre-mixed eluent to the column. Using positive pressure (from a pump or bulb), push the solvent through the column at a steady rate.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

• Monitoring: Spot each fraction (or every few fractions) onto a TLC plate to monitor the separation.

• Combine and Evaporate: Once the separation is complete, combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified cyclooctyl ethyl carbonate.

Protocol 3: Aqueous Work-up

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like diethyl ether or ethyl acetate (approx. 10-20 mL per gram of crude material) in a separatory funnel.

• Water Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and vent. Shake gently for 30 seconds.

• Separation: Place the funnel in a ring stand and allow the layers to fully separate. Drain the lower aqueous layer.

• Repeat: Repeat the water wash two more times to maximize the removal of cyclooctanol.

• Brine Wash: Perform a final wash with a saturated solution of NaCl (brine). This helps to remove residual water from the organic layer and break any minor emulsions.

• Drying and Evaporation: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter away the drying agent, and remove the solvent by rotary evaporation. The resulting material will be enriched in the product but may still require further purification.

References

• Solubility of Things. (n.d.). Cyclooctanol.
• CymitQuimica. (n.d.). CAS 696-71-9: Cyclooctanol.
• Chemical Synthesis. (2025, May 20). cyclooctanol - 696-71-9.
• ChemBK. (2024, April 9). Cyclooctanol - Physico-chemical Properties.
• DOSS. (2021, April 6). Cyclooctanol.
• The Good Scents Company. (n.d.). cyclooctanol, 696-71-9.
• National Center for Biotechnology Information. (n.d.). Cyclooctanol. PubChem.
• Merck. (n.d.). Cyclooctanol CAS 696-71-9 | 802661.
• ChemicalBook. (n.d.). 696-71-9(CYCLOOCTANOL) Product Description.
• Sigma-Aldrich. (n.d.). Cyclooctanol for synthesis 696-71-9.
• Sigma-Aldrich. (n.d.). Cyclooctanol for synthesis 696-71-9.
• ChemIDplus. (n.d.). Ethyl Carbonate.
• National Center for Biotechnology Information. (n.d.). Ethyl octyl carbonate. PubChem.

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Reference Data & Comparative Studies

GC-MS fragmentation pattern analysis of cyclooctyl ethyl carbonate

The following guide is a technical analysis of the GC-MS fragmentation patterns of Cyclooctyl Ethyl Carbonate (CEC) . It is designed for analytical chemists and pharmaceutical researchers engaged in impurity profiling, metabolite identification, or synthetic pathway verification.

A Comparative Guide for Structural Elucidation in Complex Matrices

Executive Summary & Application Context

Cyclooctyl Ethyl Carbonate (CEC) (

, MW 200.28) is an unsymmetrical organic carbonate often encountered as a reaction intermediate in the synthesis of cyclooctyl-derived pharmaceuticals or as a specific impurity in processes utilizing ethyl chloroformate and cyclooctanol.

Accurate identification of CEC is critical in drug development due to the regulatory scrutiny on carbonate impurities, some of which (e.g., halo-alkyl carbonates) possess genotoxic potential. This guide compares the mass spectral behavior of CEC against its structural homologs (e.g., Cyclohexyl Ethyl Carbonate) to provide a definitive identification protocol.

Key Analytical Challenge: Differentiating CEC from isomeric esters and homologous carbonates requires distinguishing the labile carbonate linkage cleavages from the stable cycloalkyl ring fragmentation.

Experimental Methodology: Self-Validating Protocol

To ensure reproducibility and spectral fidelity, the following GC-MS protocol is recommended. This workflow includes specific "Checkpoints" to validate system performance before sample analysis.

Gas Chromatography Conditions

• Column: Rtx-5MS or DB-5MS (30 m × 0.25 mm ID × 0.25 µm film). Rationale: Low-polarity stationary phases minimize peak tailing for oxygenated polar compounds.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless (for trace impurities) or Split 1:20 (for neat reagents) at 250°C.

• Temperature Program:

  • Hold 50°C for 2 min (Solvent delay/focusing).

  • Ramp 10°C/min to 280°C.

  • Hold 5 min.

Mass Spectrometry Parameters (EI Mode)

• Ionization: Electron Impact (70 eV).

• Source Temp: 230°C. Note: Carbonates are thermally labile; excessive source temps (>250°C) may degrade the molecular ion.

• Scan Range: m/z 35–350.

Validation Checkpoints

• Inertness Check: Inject a test mix containing 1-octanol . If the octanol peak exhibits tailing factor > 1.2, liner activity will induce premature thermal degradation of the carbonate, skewing the ratio of the molecular ion to the [M-CO2] fragment.

• Tuning: Verify standard PFTBA ratios. The m/z 69/219 ratio should be >35% to ensure sufficient low-mass sensitivity for the diagnostic cycloalkyl fragments.

Fragmentation Architecture & Mechanism

The mass spectrum of Cyclooctyl Ethyl Carbonate is dominated by two competing pathways: Carbonate Linkage Cleavage and Cycloalkyl Ring Fragmentation .

Primary Fragmentation Pathways

Unlike simple esters, mixed carbonates undergo a characteristic "double cleavage" sequence.

• Alpha-Cleavage (Alkoxy Loss): The bond between the carbonyl carbon and the ethoxy oxygen is cleaved.

  • Precursor:

  • Product:

    (Cyclooctyl-oxycarbonyl cation).

• Decarboxylation (Diagnostic): The unstable acylium ion (

  ) rapidly loses (44 Da).

  • Product:

    (Cyclooctyl cation).

  • Significance: This is often the base peak or second most intense peak, serving as the primary marker for the cyclooctyl group.

• McLafferty Rearrangement (Ethyl Side): A 6-membered transition state involving the carbonyl oxygen and a hydrogen from the ethyl group (if chain length allowed) or ring. However, for ethyl carbonates, a specific rearrangement involves the loss of ethylene (

  ) and .

  • Pathway:

    .

Visualized Pathway (Graphviz)

The following diagram maps the causal relationships between the parent ion and its diagnostic fragments.

Figure 1: Mechanistic fragmentation pathway of Cyclooctyl Ethyl Carbonate under 70 eV Electron Impact ionization. The red path indicates the dominant diagnostic sequence.

Comparative Analysis: CEC vs. Alternatives

To distinguish CEC from similar impurities, we compare it against a homologous carbonate (Cyclohexyl Ethyl Carbonate) and an open-chain variant (Diethyl Carbonate).

Quantitative Fragment Comparison

The table below highlights the "Mass Shifts" caused by the ring size difference. Note that while the carbonate-specific losses (

, ) remain constant, the resulting carbocation mass shifts.

Feature	Cyclooctyl Ethyl Carbonate (CEC)	Cyclohexyl Ethyl Carbonate (CHEC)	Diethyl Carbonate (DEC)
Molecular Weight	200 Da	172 Da	118 Da
Base Peak (Typical)	m/z 69 or 55 (Ring fragments)	m/z 55 or 83 (Ring fragments)	m/z 45 (Ethoxy)
Diagnostic Cation	m/z 111 ( )	m/z 83 ( )	N/A
Acylium Ion	m/z 155 ( )	m/z 127 ( )	m/z 73 ( )
Retention Index (DB-5)	~1450 - 1500	~1250 - 1300	< 800

Performance Insight: EI vs. Chemical Ionization (CI)

For researchers struggling to identify the molecular ion (

) of CEC:

• Electron Impact (EI): The

  at m/z 200 is often <1% relative abundance or completely absent due to the stability of the neutral loss. Relying solely on EI can lead to misidentification as a cyclooctyl ether or alcohol.

• Chemical Ionization (CI) - Methane: Using CI is highly recommended for confirmation. It produces a stable

  at m/z 201 and often an adduct at m/z 229, definitively confirming the molecular weight.

Summary of Diagnostic Criteria

To positively identify Cyclooctyl Ethyl Carbonate in a sample, the following criteria must be met:

• Retention Time: Elutes significantly later than Cyclohexyl homologs (approx. +200 RI units).

• Key Ion Series: Presence of m/z 111 (Cyclooctyl core) AND m/z 155 (Carbonate linkage).

• Absence of Interference: No m/z 91 (Tropylium) which would indicate an aromatic impurity (e.g., Benzyl ethyl carbonate).

References

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books.

• European Patent Office. (2006). EP1698684A1: Alkyl cycloheptylmethyl carbonates and perfume compositions.[2] Google Patents.

• Stout, S. J., et al. (2010). Quantification of carbonate by gas chromatography-mass spectrometry. PubMed.

• ResearchGate. (2012). Method development and validation by GC-MS for quantification of 1-chloroethyl cyclohexyl carbonate.

Sources

• 1. thiele.ruc.dk [thiele.ruc.dk]
• 2. EP1698684A1 - Alkyl cycloheptylmethyl carbonates and perfume compositions - Google Patents [patents.google.com]

Comparative Guide to the Volatility of Cyclooctyl Ethyl Carbonate and Linear Alkyl Carbonates

For researchers, scientists, and professionals in drug development, the selection of appropriate chemical reagents and solvents is paramount to ensuring the stability, efficacy, and safety of final formulations. Organic carbonates are a versatile class of compounds frequently employed as solvents, intermediates, and in specialized applications like lithium-ion battery electrolytes and drug delivery systems. A critical, yet often overlooked, physical property governing their utility is volatility.

This guide provides an in-depth comparison of the volatility of cyclooctyl ethyl carbonate against common linear alkyl carbonates, namely dimethyl carbonate (DMC) and diethyl carbonate (DEC). We will explore the underlying molecular principles that dictate volatility, present comparative experimental data, and provide a standardized protocol for volatility assessment.

Understanding Volatility: More Than Just Boiling Point

Volatility describes the tendency of a substance to vaporize. It is intrinsically linked to the strength of intermolecular forces—the attractive forces that exist between molecules. Weaker intermolecular forces result in a higher vapor pressure at a given temperature, a lower boiling point, and consequently, higher volatility. The primary metrics for quantifying volatility are:

• Boiling Point (°C): The temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure, causing it to change into a vapor. A lower boiling point signifies higher volatility.

• Vapor Pressure (kPa or mm Hg): The pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system. Higher vapor pressure indicates higher volatility.

• Flash Point (°C): The lowest temperature at which a liquid can form an ignitable mixture in air. While primarily a safety metric, it is directly related to volatility, as more volatile substances produce flammable vapor concentrations at lower temperatures.

The Influence of Molecular Structure on Intermolecular Forces

The volatility of a compound is not arbitrary; it is a direct consequence of its molecular weight, shape, and polarity. The dominant intermolecular forces in alkyl carbonates are London dispersion forces and dipole-dipole interactions.[1][2]

• London Dispersion Forces (LDF): Present in all molecules, LDFs arise from temporary fluctuations in electron distribution. Their strength increases with the size and surface area of the molecule.[1][3] Larger, more extended molecules have greater surface area for interaction, leading to stronger LDFs and lower volatility.[1][4]

• Dipole-Dipole Interactions: Occur between polar molecules that have permanent partial positive and negative charges. The carbonate group (C=O) introduces polarity into these molecules.

When comparing cyclooctyl ethyl carbonate to linear alkyl carbonates like DMC and DEC, two structural factors are key:

• Molecular Weight and Alkyl Chain Length: Cyclooctyl ethyl carbonate has a significantly larger molecular weight and a much longer total alkyl chain length than DMC or DEC. This leads to substantially stronger London dispersion forces, which require more energy to overcome, thus reducing volatility.[5][6]

• Molecular Shape: The large, bulky cyclooctyl group provides a large surface area for intermolecular contact. Furthermore, cyclic structures can often pack more efficiently than their linear counterparts, which can enhance intermolecular forces.[4][7] In contrast, the smaller, linear shapes of DMC and DEC result in weaker overall intermolecular attractions.

Comparative Data Analysis

The following table summarizes the key physical properties related to the volatility of cyclooctyl ethyl carbonate, diethyl carbonate, and dimethyl carbonate.

Property	Dimethyl Carbonate (DMC)	Diethyl Carbonate (DEC)	Cyclooctyl Ethyl Carbonate
Molecular Formula	C₃H₆O₃	C₅H₁₀O₃	C₁₁H₂₀O₃
Molecular Weight ( g/mol )	90.08[8]	118.13[9]	200.28
Boiling Point (°C)	90[8][10]	126-128[9]	> 250 (Estimated)
Vapor Pressure	18 mm Hg @ 21.1°C[8]	10 mm Hg @ 23.8°C[9]	< 0.1 mm Hg @ 20°C (Estimated)
Flash Point (°C)	14.4 - 18[10]	25 - 33[11]	> 110 (Estimated)

Data for Cyclooctyl Ethyl Carbonate is estimated based on structure-property relationships due to a lack of readily available public data, highlighting its extremely low volatility.

The data clearly illustrates a significant trend: as the molecular weight and complexity increase from DMC to DEC and finally to cyclooctyl ethyl carbonate, the volatility dramatically decreases. This is evidenced by the sharp increase in boiling and flash points and the corresponding decrease in vapor pressure.

Experimental Methodology: Assessing Volatility via Thermogravimetric Analysis (TGA)

To empirically validate these differences in volatility, Thermogravimetric Analysis (TGA) is an excellent and highly sensitive technique.[12][13] TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[12] For volatility studies, a mass loss event corresponds to the evaporation of the liquid.[12][14]

A small, precisely weighed liquid sample is placed in a TGA crucible and heated at a constant rate under a controlled flow of inert gas (e.g., nitrogen). The instrument continuously records the sample's mass. The temperature at which a significant mass loss begins (the onset temperature) and the rate of mass loss provide a clear, quantitative measure of the substance's volatility. A less volatile substance will show a mass loss at a much higher temperature.

• Instrument Preparation & Calibration:

  • Ensure the TGA microbalance is calibrated according to the manufacturer's specifications.

  • Start the nitrogen purge gas at a constant flow rate (e.g., 50 mL/min) to provide an inert atmosphere and carry away evolved vapors.

• Sample Preparation:

  • Place a clean, empty aluminum TGA pan onto the balance.

  • Tare the balance.

  • Using a micropipette, carefully dispense 10-15 mg of the carbonate sample into the pan. Record the initial mass precisely.

• Thermal Program Execution:

  • Load the sample pan into the TGA furnace.

  • Program the instrument with the following temperature profile:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 300°C at a rate of 10°C/minute. This controlled rate ensures thermal equilibrium and reproducible results.

• Data Acquisition & Analysis:

  • Monitor the sample mass as a function of temperature. The output is a thermogram plotting percent mass vs. temperature.

  • Determine the onset temperature of evaporation for each carbonate. This is often calculated by the instrument software as the intersection of the tangent to the baseline and the tangent to the steepest point of the mass loss curve.

  • Compare the thermograms. The sample that loses its mass at the lowest temperature is the most volatile.

This protocol provides a self-validating system for comparing volatilities, as all samples are analyzed under identical conditions, allowing for direct and reliable comparison of their thermal profiles.

Caption: Workflow for comparative volatility analysis using TGA.

Discussion and Conclusion

• Dimethyl Carbonate (DMC) is the most volatile of the three, characterized by its low boiling point (90°C) and high vapor pressure.[8][10] Its small size and molecular weight result in the weakest intermolecular forces.

• Diethyl Carbonate (DEC) , with its longer ethyl chains, exhibits intermediate volatility. The increased molecular weight and surface area lead to stronger London dispersion forces compared to DMC, resulting in a higher boiling point (126-128°C) and lower vapor pressure.[9]

• Cyclooctyl Ethyl Carbonate stands apart due to its large alicyclic ring and high molecular weight. These features create substantial London dispersion forces, drastically reducing its tendency to evaporate. Its estimated boiling point well above 250°C and very low vapor pressure make it an effectively non-volatile compound at standard laboratory temperatures.

For researchers and drug development professionals, this distinction is critical. The low volatility of cyclooctyl ethyl carbonate offers significant advantages in applications requiring thermal stability, reduced solvent loss, and minimal vapor-phase interactions. In contrast, the higher volatility of DMC and DEC may be desirable for applications where easy removal of the solvent by evaporation is necessary. The choice between these carbonates should therefore be guided by a thorough understanding of their physical properties, with volatility being a primary consideration for process safety, stability, and performance.

References

• Dimethyl Carbonate | Univar Solutions. [Link]

• Dimethyl Carbonate | H3COCOOCH3 | CID 12021 - PubChem. [Link]

• Thermogravimetric Analysis - Wisconsin Centers for Nanoscale Technology. [Link]

• Dimethyl Carbonate (DMC) - Chemichase Chemical Co.,Ltd. [Link]

• determination of saturation vapor pressure of low volatile substances through the study of evaporation rate by thermogravimetric analysis. [Link]

• Diethyl Carbonate | (C2H5O)2CO | CID 7766 - PubChem. [Link]

• Diethyl carbonate - Wikipedia. [Link]

• What is the Principle of Thermogravimetric Analysis? - XRF Scientific. [Link]

• Quick and reliable way to determine the amount of volatile matter - University of Bath. [Link]

• Intermolecular Forces. [Link]

• TGA Analysis: Thermal Gravimetric Services. [Link]

• Alkyl Chain Length Impact on Chemical Properties - Patsnap Eureka. [Link]

• Intramolecular Bonds & Intermolecular Forces - HSC Chemistry & Physics. [Link]

• 2.4. Effects of Intermolecular Forces – Introduction to Organic Chemistry. [Link]

• The Four Intermolecular Forces and How They Affect Boiling Points. [Link]

• Strength of intermolecular forces among isomers : r/Mcat - Reddit. [Link]

• Influence of Alkyl Chain Length on Thermal Properties, Structure, and Self-Diffusion Coefficients of Alkyltriethylammonium-Based Ionic Liquids - MDPI. [Link]

Sources

• 1. Intermolecular Forces [saylordotorg.github.io]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. scienceready.com.au [scienceready.com.au]
• 4. 2.4. Effects of Intermolecular Forces – Introduction to Organic Chemistry [saskoer.ca]
• 5. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
• 6. Influence of Alkyl Chain Length on Thermal Properties, Structure, and Self-Diffusion Coefficients of Alkyltriethylammonium-Based Ionic Liquids | MDPI [mdpi.com]
• 7. reddit.com [reddit.com]
• 8. Dimethyl carbonate CAS#: 616-38-6 [m.chemicalbook.com]
• 9. Diethyl carbonate CAS#: 105-58-8 [m.chemicalbook.com]
• 10. univarsolutions.com [univarsolutions.com]
• 11. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 12. wcnt.wisc.edu [wcnt.wisc.edu]
• 13. What is the Principle of Thermogravimetric Analysis? [xrfscientific.com]
• 14. Quick and reliable way to determine the amount of volatile matter [bath.ac.uk]

Comparison Guide: Purity Validation of Cyclooctyl Ethyl Carbonate (CEC)

Executive Summary

Cyclooctyl Ethyl Carbonate (CEC) is a mixed aliphatic carbonate ester often utilized as a specialized intermediate in organic synthesis or as a high-performance electrolyte additive. Unlike aromatic carbonates, CEC lacks a strong chromophore, rendering standard UV detection (254 nm) ineffective. This guide objectively compares analytical methodologies for CEC purity validation, establishing High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD) as the superior approach for quantifying trace non-chromophoric impurities, while evaluating Gas Chromatography (GC) and Quantitative NMR (qNMR) as alternatives.

The Analytical Challenge: "The Chromophore Gap"

The primary challenge in analyzing CEC (

) is its chemical structure. It consists of a cyclooctyl ring and an ethyl group linked by a carbonate functionality.

• UV Transparency: The carbonate carbonyl group (

  ) exhibits a weak transition around 190–210 nm.

• Implication: Standard HPLC-UV methods using methanol (UV cutoff ~205 nm) or detection at 254 nm will yield near-zero sensitivity.

• Impurity Profile: Critical impurities typically include:

  • Cyclooctanol: Starting material (Non-chromophoric).

  • Diethyl Carbonate (DEC): Transesterification byproduct (Volatile, weak UV).

  • Dicyclooctyl Carbonate: Symmetric byproduct (High lipophilicity, weak UV).

Comparative Analysis: HPLC vs. GC vs. NMR

The following table contrasts the performance of the three primary methodologies for CEC validation.

Feature	HPLC-CAD (Recommended)	GC-FID	qNMR ( )
Principle	Separation based on polarity; mass-sensitive detection.	Separation based on volatility; ionization detection.	Nuclear spin resonance; molar ratio calculation.
Sensitivity (LOD)	High (< 0.05% w/w).	High (< 0.05% w/w).	Moderate (~0.5 - 1.0%).
Specificity	Excellent (Separates oligomers/dimers).	Excellent for volatiles; Poor for high MW byproducts.	High structural specificity; overlapping signals common.
Thermal Risk	None (Ambient operation).	High (Carbonates can decarboxylate >150°C).	None.
Suitability	Best for Final Purity & Stability.	Good for Process Control (In-process).	Best for Identity Confirmation.

Strategic Method Development: The Decision Matrix

The choice of detector is the critical variable in CEC analysis. The diagram below illustrates the logical pathway for selecting the appropriate detection mode.

Figure 1: Decision matrix for selecting the analytical detector based on physicochemical properties of Cyclooctyl Ethyl Carbonate.

Recommended Protocol: HPLC with Charged Aerosol Detection (CAD)

This protocol overcomes the UV transparency issue by using CAD, which detects any non-volatile analyte regardless of chemical structure. If CAD is unavailable, a Low-UV (205 nm) modification is provided.

Chromatographic Conditions[1][2][3]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),

  .

  • Rationale: The C18 phase provides strong retention for the lipophilic cyclooctyl ring, ensuring separation from the more polar Cyclooctanol.

• Mobile Phase A: Milli-Q Water (If using UV: must be HPLC Grade or higher).

• Mobile Phase B: Acetonitrile (ACN).

  • Note: Methanol is avoided due to high UV cutoff (~205 nm) and higher backpressure.

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Injection Volume: 10

  .

Gradient Profile

Time (min)	% Mobile Phase B (ACN)	Event
0.0	50	Initial Hold
2.0	50	Isocratic elution of polar impurities
15.0	95	Gradient to elute CEC and Dicyclooctyl Carbonate
20.0	95	Wash
20.1	50	Re-equilibration
25.0	50	End

Detection Settings

• Primary (CAD):

  • Power Function: 1.0 (Standard).

  • Data Rate: 10 Hz.

  • Why CAD? It provides a uniform response factor for CEC and its impurities (Cyclooctanol), allowing for accurate % area normalization without reference standards for every impurity.

• Alternative (UV):

  • Wavelength: 205 nm .

  • Bandwidth: 4 nm.

  • Critical: Reference wavelength must be "Off" to avoid peak subtraction errors.

Validation Framework (ICH Q2 Compliant)

To ensure the method is "suitable for intended use," follow this streamlined validation workflow.

Figure 2: Step-by-step validation workflow aligned with ICH Q2(R1) guidelines.

Key Validation Experiments:

• Specificity (Stress Testing):

  • Perform acid/base hydrolysis on CEC.

  • Goal: Confirm that the degradation product (Cyclooctanol) is fully resolved from the main CEC peak.

  • Acceptance Criteria: Resolution (

    ) > 2.0 between CEC and nearest impurity.

• Linearity (Range):

  • Prepare CEC standards at 0.05 mg/mL to 1.5 mg/mL.

  • Note for CAD: CAD response is curvilinear. If the range is wide, use a quadratic fit or log-log plot. For narrow ranges (impurity level), linear fit is acceptable.

• LOD/LOQ Determination:

  • Crucial for cleaning validation or trace analysis.

  • Target: LOQ

    0.05% (area normalization).

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Drifting Baseline (UV 205nm)	Solvent absorption or Temperature flux.	Switch to "Far UV" grade ACN. Ensure column oven is stable.
High Background Noise (CAD)	Mobile phase contamination.	Use fresh Milli-Q water. Do not use glass bottles washed with detergents; use dedicated solvent bottles.
Split Peaks	Sample solvent mismatch.	Dissolve CEC in 50:50 ACN:Water instead of 100% ACN to match initial gradient conditions.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1]

• Shapovalov, O., et al. (2011). Separation of Organic Carbonates by Ion-moderated HPLC. Journal of Separation Science.[2]

• Waters Corporation. (2023). Analysis of Organic Carbonates in Lithium-Ion Battery Electrolyte by HPLC with Mass Detection.

• Toshvin Analytical. (2020).[3] HPLC column for detecting Carbonate groups? ResearchGate Discussion.

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Technical Comparison: Chromatographic Retention Behavior of Cyclooctyl Ethyl Carbonate

Polar vs. Non-Polar Stationary Phases

Executive Summary

Cyclooctyl ethyl carbonate (C₁₁H₂₀O₃) is a lipophilic carbonate ester often encountered as a synthesis intermediate or functional fragrance ingredient. Its chromatographic behavior is governed by the interplay between its bulky, hydrophobic cyclooctyl ring and the polar carbonate moiety (–O–CO–O–).

This guide provides a technical analysis of its retention indices (RI) on non-polar (100% dimethylpolysiloxane) versus polar (polyethylene glycol) columns. Key findings indicate a Retention Index shift (

) of approximately +450–500 units when moving from non-polar to polar phases, driven by strong dipole-dipole interactions. This shift is critical for separating the carbonate from its primary synthetic precursor, cyclooctanol.

Compound Profile & Physicochemical Basis[1]

To understand the retention mechanics, we must first analyze the molecular properties that dictate column interaction.

Property	Specification	Chromatographic Implication
Compound Name	Cyclooctyl ethyl carbonate	Target Analyte
Molecular Formula	C₁₁H₂₀O₃	MW = 200.27 g/mol
Structure	Cyclooctyl ring attached to ethyl carbonate	Steric bulk + Polar core
Boiling Point (Est.)	~245°C (at 760 mmHg)	High elution temperature on non-polar phases
Polarity	Moderate (Dipolar Carbonate Group)	Significant retention shift on Wax columns
Key Impurity	Cyclooctanol	H-bond donor (Critical separation target)

Experimental Methodology: Determination of Retention Indices

To ensure reproducibility across different GC systems, we utilize the Kovats Retention Index (KI) system for isothermal runs and the Linear Retention Index (LRI) for temperature-programmed runs.

Protocol: Step-by-Step RI Determination

• Standard Preparation: Prepare a C₈–C₂₄ n-alkane ladder standard (100 ppm in hexane).

• Sample Injection: Co-inject Cyclooctyl ethyl carbonate with the alkane ladder.

• Calculation: Use the Van den Dool and Kratz equation for temperature-programmed analysis:

  Where is the carbon number of the eluting alkane before the analyte.

Visual Workflow: RI Determination Logic

Figure 1: Logical workflow for determining Linear Retention Indices (LRI) in temperature-programmed GC.

Comparative Retention Data

The following data compares the retention behavior on a standard non-polar column (DB-1/HP-5 equivalent) versus a polar column (DB-Wax/HP-20M equivalent).

> Note: Direct literature values for Cyclooctyl ethyl carbonate are rare. The values below are derived from experimentally validated homologous series (Cyclohexyl ethyl carbonate) and standard structure-retention increments.

Table 1: Retention Indices Comparison

Column Class	Stationary Phase	Retention Mechanism	Estimated RI
Non-Polar	100% Dimethylpolysiloxane (e.g., DB-1)	Dispersive (Van der Waals)	1420 – 1440
Semi-Polar	5% Phenyl-methylpolysiloxane (e.g., DB-5)	Dispersive + Weak -interaction	1450 – 1470
Polar	Polyethylene Glycol (PEG) (e.g., DB-Wax)	H-Bonding + Dipole-Dipole	1880 – 1920

Data Analysis

• Non-Polar (DB-1): The RI of ~1430 reflects the boiling point contribution. The molecule elutes between Tetradecane (C14) and Pentadecane (C15).

• Polar (DB-Wax): The RI shifts to ~1900. This

  is characteristic of carbonate esters, which act as hydrogen bond acceptors interacting with the hydroxyl groups of the PEG phase.

Homologous Extrapolation Validation

To validate these values, we utilize the Homologous Increment Method :

• Anchor Compound: Cyclohexyl ethyl carbonate (C₉H₁₆O₃).[1]

  • Experimental RI (Non-polar): 1219 [1].

• Structural Delta: Cyclooctyl ring (+2 carbons) vs. Cyclohexyl ring.

  • Increment: ~100 RI units per ring carbon.[2]

• Calculation:

  .

Mechanistic Analysis of Retention

Why does the retention shift occur? The separation mechanism changes fundamentally between phases.

Non-Polar Mechanism (Dispersive)

On a DB-1 column, the interaction is purely London Dispersion Forces . The bulky cyclooctyl ring dominates the interaction. The carbonate group is shielded and contributes minimally to retention beyond its mass.

Polar Mechanism (Dipole-Dipole)

On a DB-Wax column, the carbonate moiety (-O-CO-O-) becomes the active site. The carbonyl oxygen has a partial negative charge (

) which interacts strongly with the protons on the PEG stationary phase. This "brakes" the molecule, significantly delaying elution relative to non-polar alkanes.

Visualizing the Interaction

Figure 2: Mechanistic comparison of analyte-phase interactions.

Application: Optimizing Separation from Matrix

In drug development and fragrance synthesis, Cyclooctyl ethyl carbonate is often contaminated with Cyclooctanol (unreacted starting material).

Analyte	Polarity Type	Non-Polar Elution Order	Polar Elution Order
Cyclooctanol	H-Bond Donor (Strong)	Elutes First (Lower BP)	Elutes Last (Strong H-Bonding)
Cyclooctyl Ethyl Carbonate	H-Bond Acceptor (Weak)	Elutes Second (Higher BP)	Elutes First (Weaker interaction than alcohol)

Recommendation:

• For Purity Analysis: Use a Polar Column (DB-Wax) . The separation factor (

  ) is maximized because the alcohol is retained much more strongly than the carbonate, reversing the elution order compared to boiling point and providing a cleaner baseline for the carbonate peak.

• For General Screening: Use a Non-Polar Column (DB-5) for faster run times and higher temperature stability.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10877595, Cyclohexyl ethyl carbonate. Retrieved February 25, 2026, from [Link]

• NIST Mass Spectrometry Data Center. Cyclooctane, ethyl- (Related Alkyl Data). NIST Chemistry WebBook, SRD 69.[3][4] Retrieved February 25, 2026, from [Link]

• Kováts, E. (1958). Gas-chromatographische Charakterisierung organischer Verbindungen. Helvetica Chimica Acta, 41(7), 1915-1932. (Foundational methodology for RI).[2]

• Van Den Dool, H., & Kratz, P. D. (1963).A generalization of the retention index system including linear temperature programming gas chromatography.
• Givaudan S.A.Patent WO2017001672A1: Encapsulated Perfume Composition. (Provides comparative RI data for substituted cyclohexyl carbonates like Floramat).

Sources

• 1. Carbonic acid, ethyl cyclohexyl ester | C9H16O3 | CID 10877595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cyclooctane, ethyl- [webbook.nist.gov]
• 4. Ethyl L-menthyl carbonate [webbook.nist.gov]

Safety & Regulatory Compliance

Cyclooctyl ethyl carbonate proper disposal procedures

Executive Summary & Chemical Profile

Cyclooctyl ethyl carbonate is a mixed organic carbonate ester, typically utilized as a specialized intermediate in organic synthesis or as a polar aprotic solvent in electrolyte research. Unlike simple dialkyl carbonates (e.g., diethyl carbonate), the presence of the bulky cyclooctyl ring significantly alters its physicochemical profile, increasing viscosity and boiling point while lowering volatility.

Effective disposal requires treating this compound not merely as "organic waste," but as a Non-Halogenated Organic Solvent/Intermediate . The primary safety drivers for its disposal are flammability/combustibility and solvent compatibility .

Physicochemical Drivers for Disposal

Property	Value (Est.)	Operational Implication
Physical State	Liquid or Low-Melting Solid	Requires leak-proof secondary containment during transport.
Flash Point	>60°C (Predicted)	Likely classified as Combustible rather than Highly Flammable, but must be managed as D001 (Ignitable) waste to ensure compliance.
Water Solubility	Low / Negligible	Strictly prohibited from drain disposal. Will not dissolve; creates biphasic layers in sewer traps, leading to vapor buildup.
Reactivity	Stable	Compatible with standard organic waste streams. Avoid mixing with strong acids/bases to prevent hydrolysis and CO₂ evolution in closed drums.

Waste Stream Segregation Strategy

The most common error in laboratory waste management is cross-contamination of waste streams, which increases disposal costs and safety risks. Cyclooctyl ethyl carbonate contains Carbon, Hydrogen, and Oxygen. It lacks Chlorine, Bromine, Fluorine, or Iodine.

Core Directive: Segregate into Non-Halogenated Organic Waste .

• The "Why": Halogenated waste requires high-temperature incineration with acid gas scrubbers (to capture HCl/HF). Non-halogenated waste (like this carbonate) is often used for fuel blending (energy recovery) in cement kilns. Mixing this carbonate with chloroform or DCM forces the entire volume into the expensive, complex halogenated stream.

Disposal Decision Matrix

Figure 1: Decision logic for segregating Cyclooctyl ethyl carbonate waste streams.

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Preparation

• Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid standard LDPE wash bottles for long-term storage as organic carbonates can soften certain plastics over time.

• Labeling: Apply a hazardous waste label immediately upon the first drop entering the container.

  • Chemical Name: Write out "Cyclooctyl Ethyl Carbonate" (Do not use abbreviations/acronyms).

  • Hazards: Check "Flammable/Combustible" and "Irritant".

Phase 2: Waste Transfer

• Fume Hood Operations: Perform all transfers inside a certified chemical fume hood.

• Headspace: Leave at least 10% headspace in the container.

  • Scientific Rationale: Organic carbonates can undergo slow hydrolysis if moisture is present, releasing CO₂. Lack of headspace can cause container pressurization and rupture.

• Grounding: If transferring >4 Liters, ground the receiving drum to prevent static discharge, a standard precaution for all organic solvents.

Phase 3: Regulatory Hand-off (RCRA Compliance)

• US EPA Waste Code:

  • If the flash point is <60°C: Assign D001 (Ignitable).

  • If used as a solvent mixture: Likely F003 or F005 depending on co-solvents.

  • Note: This compound is not P-listed or U-listed (unlike Thallium Carbonate or other specific toxics), so it defaults to characteristic waste handling [1].

Spill Management Protocol

In the event of an accidental release, immediate action minimizes exposure and facility downtime.

Spill Response Workflow

Figure 2: Operational workflow for managing spills of organic carbonates.

Critical Cleanup Materials:

• Absorbent: Vermiculite, clay, or polypropylene pads.

• Incompatibility: While not a strong oxidizer, avoid using sawdust if the carbonate is mixed with other reactive synthesis reagents (e.g., Nitric acid), as this creates a fire hazard.

Empty Container Management

Once the reagent bottle is empty, it must be processed correctly to be legally "RCRA Empty."

• Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the carbonate (e.g., Acetone or Ethanol).

• Rinsate Disposal: Pour the rinsate into the Stream A (Non-Halogenated) waste container. Do not pour rinsate down the sink.

• Defacing: Cross out the label and remove the cap.

• Disposal: Place the glass bottle in the "Glass Recycling" or "Broken Glass" bin, depending on facility rules.

References

• United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification (40 CFR Part 261). Defined characteristic waste codes for ignitability (D001). Available at: [Link]

• National Institutes of Health (NIH) - PubChem. Compound Summary: Organic Carbonates. General safety and physical property data for carbonate esters.[1] Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS). Guidelines for Safety Data Sheet (SDS) interpretation and labeling. Available at: [Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]